Technical Documentation Center

2-Ethyl-1,3-thiazinane-4-carboxylic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Ethyl-1,3-thiazinane-4-carboxylic acid

Core Science & Biosynthesis

Foundational

Comprehensive Technical Guide on the Physical Properties and Solubility of CAS 1218178-88-1

Abstract CAS 1218178-88-1, chemically designated as 2-Ethyl-1,3-thiazinane-4-carboxylic acid, is a highly specialized saturated heterocyclic amino acid analog. As a Senior Application Scientist, I have structured this wh...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract CAS 1218178-88-1, chemically designated as 2-Ethyl-1,3-thiazinane-4-carboxylic acid, is a highly specialized saturated heterocyclic amino acid analog. As a Senior Application Scientist, I have structured this whitepaper to provide researchers and drug development professionals with a rigorous, causality-driven analysis of its physicochemical properties, thermodynamic solubility, and structural utility in peptidomimetics.

Molecular Architecture & Physicochemical Profiling

The core scaffold of CAS 1218178-88-1 consists of a saturated six-membered 1,3-thiazinane ring, distinguished by a nitrogen atom at position 1 and a sulfur atom at position 3. The molecule is further functionalized with an ethyl group at the 2-position and a carboxylic acid at the 4-position[1].

The presence of the sulfur atom introduces unique electronic and steric properties compared to classical nitrogen (piperazine) or oxygen (morpholine) heterocycles[2]. Sulfur’s larger atomic radius and higher polarizability alter the ring's puckering dynamics. When coupled with the steric bulk of the 2-ethyl group, this restricts the conformational flexibility of the adjacent N-C bonds, making it an exceptional scaffold for conformationally restricted peptidomimetics.

Because the molecule contains both a basic secondary amine and an acidic carboxyl group, it exists primarily as a zwitterion in aqueous environments at physiological pH.

ZwitterionEquilibrium Cation Cation Zwitterion Zwitterionic Form pH 2.5 - 8.0 NH2+, COO- Cation->Zwitterion pKa1 ~2.2 Anion Anion Zwitterion->Anion pKa2 ~8.4

Diagram 1: pH-dependent zwitterionic equilibrium of 2-Ethyl-1,3-thiazinane-4-carboxylic acid.

Table 1: Physicochemical Property Profile
PropertyValueMechanistic Rationale / Significance
Molecular Formula C₇H₁₃NO₂SDefines the core mass and elemental composition[1].
Molecular Weight 175.25 g/mol Optimal low molecular weight for Fragment-Based Drug Design (FBDD)[1].
pKa₁ (Carboxyl) ~2.2 (Estimated)Dictates the transition to an anionic state; critical for GI tract absorption modeling.
pKa₂ (Amine) ~8.4 (Estimated)Maintains cationic charge in intestinal environments, typical of 1,3-thiazinanes[2].
Isoelectric Point (pI) ~5.3The pH of net-zero charge, representing the point of minimum intrinsic aqueous solubility.
LogP (Octanol/Water) ~0.8 - 1.2The 2-ethyl group enhances lipophilicity over the base scaffold, improving membrane permeability.

Solubility Thermodynamics & Solvent Interactions

The solubility of CAS 1218178-88-1 is fundamentally governed by its zwitterionic nature. In polar protic solvents (like water), the molecule exhibits robust solubility due to strong ion-dipole interactions. However, solubility is highly pH-dependent. At its isoelectric point (pI ~5.3), the net-zero charge maximizes the crystal lattice energy, resulting in a solubility nadir.

The addition of the 2-ethyl group slightly decreases intrinsic aqueous solubility compared to unsubstituted thiazinane-4-carboxylic acid, but significantly improves solubility in moderately polar organic solvents (e.g., methanol, DMSO) by disrupting intermolecular hydrogen bonding networks.

Table 2: Estimated Solubility Profile Across Solvent Systems
Solvent SystemSolubility ClassThermodynamic Rationale
Water (pH 7.4) High (>10 mg/mL)Zwitterionic ionization facilitates strong aqueous solvation shells.
Water (pH 5.3) Moderate (1-5 mg/mL)Net zero charge (pI) maximizes solid-state intermolecular ionic interactions.
Methanol / Ethanol Moderate to HighProtic nature solvates the zwitterion, while the ethyl group interacts with the alkyl chain.
DMSO Very High (>50 mg/mL)High dielectric constant and superior H-bond acceptor capacity rapidly dissolve the lattice.
Hexane / Heptane Practically InsolubleHighly polar zwitterionic core cannot be solvated by non-polar, low-dielectric media.

Self-Validating Experimental Protocols

To ensure scientific integrity, solubility and pKa must be determined using self-validating empirical frameworks. Kinetic solubility assays (e.g., solvent-shift methods) often overestimate solubility due to supersaturation. Therefore, a Thermodynamic Shake-Flask Protocol is mandatory.

Protocol A: Thermodynamic Aqueous Solubility Profiling

Causality Focus: This protocol is designed to ensure absolute equilibrium with the most stable solid-state polymorph, preventing false-positive solubility readings.

  • Buffer Preparation: Prepare USP standard buffers at pH 1.2 (HCl/KCl), pH 5.3 (Acetate), and pH 7.4 (Phosphate). Rationale: Covering the cationic, zwitterionic, and anionic states maps the complete solubility curve.

  • Solid Addition: Add 50 mg of solid CAS 1218178-88-1 to 1 mL of each buffer in sealed borosilicate glass vials. Ensure excess solid is visibly present.

  • Equilibration: Incubate at 25.0 ± 0.1 °C for 48 hours with orbital shaking (300 rpm). Rationale: 48 hours guarantees the transition from metastable kinetic states to the thermodynamic equilibrium.

  • Phase Separation: Centrifuge at 10,000 × g for 15 minutes. Filter the supernatant through a 0.22 µm PTFE syringe filter. Critical Step: Discard the first 100 µL of filtrate. Rationale: This saturates the non-specific binding sites on the PTFE membrane, preventing under-quantification of the analyte.

  • Quantification: Analyze the filtrate via HPLC-UV at the compound's isosbestic point.

  • Self-Validation (Solid-State Verification): Recover the excess solid from the vial and analyze via Powder X-Ray Diffraction (pXRD). Rationale: This proves that the measured solubility corresponds to the initial polymorph and not a pseudo-polymorph (e.g., a hydrate) or a salt form generated by the buffer ions.

SolubilityWorkflow A Solid Compound CAS 1218178-88-1 B Buffer Addition (pH 1.2 to 10.0) A->B C Incubation & Agitation (48h at 25°C) B->C D Phase Separation (Centrifugation/Filtration) C->D E Supernatant Analysis (HPLC-UV/MS) D->E F Solid State Verification (pXRD/DSC) D->F Excess Solid G Thermodynamic Solubility Profile E->G F->G Polymorph Check

Diagram 2: Self-validating workflow for thermodynamic solubility profiling.

Strategic Applications in Drug Design

The physical properties of 2-Ethyl-1,3-thiazinane-4-carboxylic acid make it a highly versatile building block in modern medicinal chemistry:

  • Conformational Restriction in Peptidomimetics: By replacing natural proline or pipecolic acid residues with this thiazinane scaffold, medicinal chemists can lock peptide backbones into specific secondary structures (such as

    
    -turns). The 2-ethyl group provides critical steric hindrance that prevents enzymatic degradation by exopeptidases, drastically increasing the biological half-life of the peptide drug.
    
  • Carbon Monoxide-Releasing Molecules (CORMs): Thiazinane-4-carboxylic acid derivatives have been successfully utilized as structural ligands in the development of transition-metal-based CORMs. The ring structure modulates the release kinetics of CO, which has potent anti-inflammatory properties[3].

  • Site-Specific PEGylation: The unique pKa profile and steric environment of the thiazinane amine have been leveraged in advanced site-specific PEGylation methodologies. This allows for the controlled attachment of polyethylene glycol (PEG) chains to biologics, improving their water solubility and shielding them from immune recognition[4].

References

  • Google Patents. "US 2007/0219120 A1 - Carbon Monoxide Releasing Molecules".
  • Google Patents. "WO2007139997A2 - Methods for site-specific pegylation".

Sources

Exploratory

An In-Depth Technical Guide to the Putative Metabolic Condensation of Homocysteine and Propionaldehyde

For Distribution to Researchers, Scientists, and Drug Development Professionals Abstract This technical guide delineates a proposed metabolic pathway involving the condensation of the sulfur-containing amino acid homocys...

Author: BenchChem Technical Support Team. Date: March 2026

For Distribution to Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide delineates a proposed metabolic pathway involving the condensation of the sulfur-containing amino acid homocysteine and the reactive aldehyde, propionaldehyde. While not a classically defined pathway, compelling biochemical principles and the known promiscuity of certain enzyme classes suggest the potential for its existence and physiological relevance. This document provides a comprehensive exploration of the hypothetical pathway, its potential enzymatic catalysts, and a detailed experimental framework for its investigation. The primary audience for this guide includes researchers in metabolic diseases, drug discovery scientists targeting pathways involving homocysteine and aldehydes, and analytical scientists developing methods for novel metabolite detection.

Introduction: The Intersection of Homocysteine and Aldehyde Metabolism

Homocysteine is a critical intermediate in the metabolism of methionine, standing at the crossroads of the remethylation and transsulfuration pathways.[1][2] Elevated levels of homocysteine, known as hyperhomocysteinemia, are an independent risk factor for a multitude of human pathologies, including cardiovascular and neurodegenerative diseases.[1][3] Propionaldehyde is a three-carbon aldehyde that can arise from various metabolic processes and environmental exposures.[4][5] As a reactive electrophile, propionaldehyde can interact with biological nucleophiles, such as the thiol group of cysteine residues in proteins, potentially leading to cellular damage.[6]

The detoxification of aldehydes is a crucial cellular process, primarily mediated by aldehyde dehydrogenases (ALDHs).[7][8] These enzymes catalyze the oxidation of aldehydes to their corresponding carboxylic acids.[7] Given the high nucleophilicity of the thiol group in homocysteine, a direct condensation reaction with propionaldehyde to form a stable adduct is chemically plausible.[9][10] This guide explores the hypothesis that such a condensation may occur enzymatically in biological systems, representing a novel detoxification or metabolic pathway.

The putative product of this condensation, following oxidation, would be 2-keto-4-thiol-pentanoic acid. This molecule is structurally analogous to 2-keto-4-(methylthio)butyric acid (KMTB), a well-characterized intermediate in the methionine salvage pathway.[11][12] The metabolic relevance of KMTB underscores the potential for its homocysteine-derived analogue to participate in cellular metabolism.

This guide will first present a hypothetical model for the enzymatic condensation of homocysteine and propionaldehyde. Subsequently, it will delve into a detailed, multi-faceted experimental approach to validate this proposed pathway, encompassing bioinformatics, in vitro reconstitution, and advanced analytical techniques.

A Hypothetical Metabolic Pathway: The Condensation and Subsequent Fate

We propose a two-step metabolic pathway initiating with the condensation of homocysteine and propionaldehyde, followed by the oxidation of the resulting intermediate.

Step 1: Enzymatic Condensation

The initial step involves the nucleophilic attack of the thiol group of homocysteine on the carbonyl carbon of propionaldehyde. This reaction would form a transient thiohemiacetal intermediate, which could then dehydrate to form a more stable thioacetal or be directly oxidized.[4]

Homocysteine_Propionaldehyde_Condensation cluster_reactants Reactants cluster_enzyme Putative Enzyme cluster_product Product Homocysteine Homocysteine Enzyme Candidate Enzyme (e.g., CBS, ALDH) Homocysteine->Enzyme Substrate 1 Propionaldehyde Propionaldehyde Propionaldehyde->Enzyme Substrate 2 Product 2-hydroxy-4-thiol-pentanoic acid (Thiohemiacetal) Enzyme->Product Catalysis

Caption: Hypothetical enzymatic condensation of homocysteine and propionaldehyde.

The enzymatic catalysis of this reaction is the central hypothesis. Several enzyme classes could potentially exhibit the promiscuous activity required to facilitate this condensation:

  • Cystathionine β-synthase (CBS): This enzyme normally catalyzes the condensation of homocysteine with serine.[13][14] Its active site is geared towards binding homocysteine, and it is conceivable that it could accommodate a small aldehyde like propionaldehyde as an alternative substrate to serine.

  • Aldehyde Dehydrogenases (ALDHs): While their canonical function is oxidation, some ALDHs possess a reactive cysteine in their active site that forms a thiohemiacetal intermediate with the aldehyde substrate.[15][16] It is plausible that this intermediate could, under certain conditions, react with a second nucleophile like homocysteine, or that the enzyme could facilitate the direct condensation.

  • Other Thiol-Modifying Enzymes: Enzymes involved in glutathione conjugation or other thiol-disulfide exchange reactions might also possess the structural features to bind both homocysteine and propionaldehyde and catalyze their condensation.[17]

Step 2: Oxidation and Further Metabolism

The initial condensation product, a 2-hydroxy-4-thiol-pentanoic acid, would likely be a substrate for dehydrogenases, leading to the formation of 2-keto-4-thiol-pentanoic acid. This α-keto acid could then potentially enter mainstream metabolism, for instance, by being transaminated to form a novel amino acid.

An Experimental Framework for Pathway Validation

The validation of this hypothetical pathway requires a multi-pronged approach, combining computational prediction with rigorous in vitro and analytical experimentation.

Phase 1: In Silico and Bioinformatic Analysis

The initial phase focuses on identifying candidate enzymes and predicting their potential to catalyze the proposed reaction using computational tools.

3.1.1. Rationale and Causality:

Bioinformatic approaches offer a rapid and cost-effective method to narrow down the vast number of potential enzymes to a manageable list of high-probability candidates. By leveraging existing knowledge of enzyme structure, function, and substrate specificity, we can prioritize our experimental efforts.

3.1.2. Protocol: Predicting Enzyme-Substrate Interactions:

  • Database Mining: Utilize databases such as BRENDA, KEGG, and MetaCyc to identify all known enzymes that act on homocysteine or propionaldehyde.[18][19]

  • Homology Modeling: For candidate enzymes without a solved 3D structure, generate homology models using servers like SWISS-MODEL.

  • Molecular Docking: Perform molecular docking simulations using software like AutoDock or Glide to predict the binding affinity and orientation of homocysteine and propionaldehyde within the active sites of candidate enzymes.

3.1.3. Expected Outcomes:

This phase will generate a ranked list of candidate enzymes based on their predicted ability to bind both homocysteine and propionaldehyde in a catalytically competent orientation.

Phase 2: In Vitro Reconstitution and Enzymatic Assays

This phase involves the experimental validation of the predictions from Phase 1 by reconstituting the proposed reaction in a controlled, cell-free environment.[1][3]

3.2.1. Rationale and Causality:

In vitro reconstitution allows for the unambiguous demonstration of an enzyme's ability to catalyze a specific reaction without the confounding variables of a cellular environment.[11][22] By providing purified components, we can directly measure the formation of the predicted product and determine the kinetic parameters of the reaction.

3.2.2. Workflow: From Gene to Function:

In_Vitro_Reconstitution_Workflow Gene_Synthesis 1. Gene Synthesis & Cloning of Candidate Enzyme Protein_Expression 2. Heterologous Protein Expression (e.g., E. coli) Gene_Synthesis->Protein_Expression Protein_Purification 3. Protein Purification (e.g., Affinity Chromatography) Protein_Expression->Protein_Purification Enzyme_Assay 4. Enzyme Kinetics Assay Protein_Purification->Enzyme_Assay Product_Analysis 5. Product Characterization (NMR, MS) Enzyme_Assay->Product_Analysis

Caption: Workflow for in vitro validation of the proposed enzymatic reaction.

3.2.3. Detailed Experimental Protocols:

Protocol 3.2.3.1: Cloning, Expression, and Purification of Candidate Enzymes

  • Gene Synthesis and Cloning: Synthesize the codon-optimized genes for the candidate enzymes and clone them into a suitable expression vector (e.g., pET vector with a His-tag).

  • Protein Expression: Transform the expression vector into a suitable host (e.g., E. coli BL21(DE3)) and induce protein expression.

  • Protein Purification: Lyse the cells and purify the recombinant protein using affinity chromatography (e.g., Ni-NTA for His-tagged proteins).

  • Purity and Concentration Determination: Assess the purity of the enzyme by SDS-PAGE and determine its concentration using a Bradford or BCA assay.

Protocol 3.2.3.2: Enzyme Kinetics Assay

  • Reaction Setup: Prepare a reaction mixture containing a suitable buffer, the purified enzyme, homocysteine, and propionaldehyde.

  • Time-Course Analysis: Incubate the reaction at a constant temperature and take aliquots at different time points.

  • Quenching: Stop the reaction in the aliquots by adding a quenching agent (e.g., acid or organic solvent).

  • Product Quantification: Analyze the quenched samples using a suitable analytical method (see Phase 3) to quantify the amount of product formed over time.

  • Kinetic Parameter Determination: Determine the Michaelis-Menten constants (Km) and the maximum reaction velocity (Vmax) by varying the substrate concentrations and fitting the data to the Michaelis-Menten equation.[23][24]

3.2.4. Expected Outcomes:

This phase will provide definitive evidence for or against the catalytic activity of the candidate enzymes. Positive results will include the time-dependent formation of a new product and the determination of the enzyme's kinetic parameters for the condensation reaction.

Phase 3: Structural and Analytical Characterization of the Product

The final phase focuses on the unambiguous identification and structural elucidation of the product formed in the enzymatic reaction.

3.3.1. Rationale and Causality:

Rigorous analytical characterization is essential to confirm the identity of the reaction product and to ensure that it matches the predicted structure. Techniques like Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) provide detailed structural information at the atomic level.

3.3.2. Analytical Techniques:

  • High-Performance Liquid Chromatography (HPLC): Used to separate the product from the reactants and other components of the reaction mixture.

  • Mass Spectrometry (MS): Provides the molecular weight of the product and, through fragmentation analysis (MS/MS), information about its structure.[25]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the chemical environment of each atom in the molecule, allowing for unambiguous structure determination.[26][27]

3.3.3. Protocol: Product Identification and Structural Elucidation

  • Sample Preparation: Purify the product from the enzymatic reaction mixture using preparative HPLC.

  • Mass Spectrometry Analysis: Analyze the purified product by high-resolution MS to determine its exact mass. Perform MS/MS analysis to obtain fragmentation patterns.

  • NMR Spectroscopy: Acquire 1D (1H, 13C) and 2D (e.g., COSY, HSQC, HMBC) NMR spectra of the purified product to determine its complete chemical structure.[28]

3.3.4. Expected Outcomes:

This phase will provide the definitive chemical structure of the product of the enzymatic reaction, confirming whether it is the expected 2-hydroxy-4-thiol-pentanoic acid or its oxidized keto-form.

Probing the Active Site: The Role of Site-Directed Mutagenesis

To further understand the catalytic mechanism and the specific amino acid residues involved, site-directed mutagenesis can be employed.

4.1. Rationale and Causality:

By systematically replacing specific amino acids in the enzyme's active site with others, we can assess their importance for substrate binding and catalysis.[2][29] This technique provides a powerful tool to test hypotheses about the roles of individual residues in the reaction mechanism.[9][30][31]

4.2. Protocol: Site-Directed Mutagenesis and a-ssay of Mutants

  • Mutant Design: Based on the docking models and structural information, identify key amino acid residues in the active site that are predicted to interact with homocysteine or propionaldehyde.

  • Mutagenesis: Use a commercial site-directed mutagenesis kit to introduce the desired mutations into the enzyme's gene.

  • Expression and Purification: Express and purify the mutant enzymes as described in Protocol 3.2.3.1.

  • Kinetic Analysis: Perform enzyme kinetics assays (Protocol 3.2.3.2) with the mutant enzymes and compare their activity to the wild-type enzyme.

4.3. Expected Outcomes:

The results of the mutagenesis studies will reveal which amino acid residues are critical for the condensation reaction, providing valuable insights into the enzyme's catalytic mechanism.

Quantitative Data Summary

The following table provides a template for summarizing the key quantitative data that would be generated during the experimental validation of this pathway.

ParameterWild-Type EnzymeMutant 1Mutant 2...
Km (Homocysteine) Value µMValue µMValue µM
Km (Propionaldehyde) Value µMValue µMValue µM
Vmax Value µmol/min/mgValue µmol/min/mgValue µmol/min/mg
kcat Value s-1Value s-1Value s-1
kcat/Km Value M-1s-1Value M-1s-1Value M-1s-1

Conclusion and Future Directions

The elucidation of a metabolic pathway for the condensation of homocysteine and propionaldehyde would have significant implications for our understanding of cellular detoxification mechanisms and the pathophysiology of diseases associated with elevated homocysteine and aldehyde stress. The experimental framework outlined in this guide provides a comprehensive and rigorous approach to investigate this hypothetical pathway.

Successful validation would open up several avenues for future research, including:

  • Physiological Relevance: Investigating the in vivo occurrence of this pathway in different tissues and under various physiological and pathological conditions.

  • Drug Development: The enzyme(s) catalyzing this reaction could represent novel targets for therapeutic intervention to modulate homocysteine or aldehyde levels.

  • Biomarker Discovery: The product of this pathway could serve as a novel biomarker for diseases associated with hyperhomocysteinemia or aldehyde overload.

This technical guide serves as a roadmap for researchers to explore this uncharted area of metabolism, with the potential to uncover new fundamental biological processes and therapeutic opportunities.

References

  • Finkelstein, J. D. (1998). The metabolism of homocysteine: pathways and regulation.
  • Gropper, S. S., & Smith, J. L. (2013). Advanced Nutrition and Human Metabolism (6th ed.). Wadsworth, Cengage Learning.
  • Refsum, H., Ueland, P. M., Nygård, O., & Vollset, S. E. (1998). Homocysteine and cardiovascular disease. Annual review of medicine, 49(1), 31-62.
  • Dibner, J. J., & Ivey, F. J. (1992). The methionine-sparing effect of 2-hydroxy-4-(methylthio)butanoic acid. The Journal of nutrition, 122(8), 1743-1749.
  • Bradford, M. M. (1976). A rapid and sensitive method for the quantitation of microgram quantities of protein utilizing the principle of protein-dye binding. Analytical biochemistry, 72(1-2), 248-254.
  • Selhub, J. (1999). Homocysteine metabolism. Annual review of nutrition, 19(1), 217-246.
  • Schomburg, I., Chang, A., Ebeling, C., Gremse, M., Heldt, C., Huhn, G., & Schomburg, D. (2004). BRENDA, the enzyme database: updates and major new developments. Nucleic acids research, 32(suppl_1), D431-D433.
  • Kanehisa, M., & Goto, S. (2000). KEGG: kyoto encyclopedia of genes and genomes. Nucleic acids research, 28(1), 27-30.
  • Caspi, R., Foerster, H., Fulcher, C. A., Hopkinson, R., Ingraham, J., Kaipa, P., ... & Karp, P. D. (2006). MetaCyc: a multiorganism encyclopedia of metabolic pathways and enzymes. Nucleic acids research, 34(suppl_1), D511-D516.
  • Rahman, S. A., Advani, P., Schaffer, L., Fink, J. L., & Scheer, M. (2014). A public-domain network-based pathway analysis and visualization tool. Source code for biology and medicine, 9(1), 1-8.
  • Arnold, K., Bordoli, L., Kopp, J., & Schwede, T. (2006). The SWISS-MODEL workspace: a web-based environment for protein structure homology modelling.
  • Morris, G. M., Huey, R., Lindstrom, W., Sanner, M. F., Belew, R. K., Goodsell, D. S., & Olson, A. J. (2009). AutoDock4 and AutoDockTools4: Automated docking with selective receptor flexibility.
  • Friesner, R. A., Banks, J. L., Murphy, R. B., Halgren, T. A., Klicic, J. J., Mainz, D. T., ... & Shenkin, P. S. (2004). Glide: a new approach for rapid, accurate docking and scoring. 1. Method and assessment of docking accuracy. Journal of medicinal chemistry, 47(7), 1739-1749.
  • Li, H., & Yang, H. (2023).
  • Klenk, C., & Schomburg, D. (2017). ESP: a machine learning model for the prediction of the substrates of enzymes.
  • Jencks, W. P. (1969). Catalysis in chemistry and enzymology.
  • Studier, F. W., & Moffatt, B. A. (1986). Use of bacteriophage T7 RNA polymerase to direct selective high-level expression of cloned genes. Journal of molecular biology, 189(1), 113-130.
  • Laemmli, U. K. (1970). Cleavage of structural proteins during the assembly of the head of bacteriophage T4.
  • Smith, P. K., Krohn, R. I., Hermanson, G. T., Mallia, A. K., Gartner, F. H., Provenzano, M. D., ... & Klenk, D. C. (1985). Measurement of protein using bicinchoninic acid. Analytical biochemistry, 150(1), 76-85.
  • Esterbauer, H., Schaur, R. J., & Zollner, H. (1991). Chemistry and biochemistry of 4-hydroxynonenal, malonaldehyde and related aldehydes. Free Radical Biology and Medicine, 11(1), 81-128.
  • Miles, E. W., & Kraus, J. P. (2004). Cystathionine β-synthase: structure, function, and deficiency. Journal of Biological Chemistry, 279(29), 29871-29874.
  • O'Brien, P. J., Siraki, A. G., & Shangari, N. (2005). Aldehyde sources, metabolism, molecular toxicity mechanisms, and possible effects on human health. Critical reviews in toxicology, 35(7), 609-662.
  • de Hoffmann, E., & Stroobant, V. (2007).
  • Claridge, T. D. (2016). High-resolution NMR techniques in organic chemistry. Elsevier.
  • Kunkel, T. A. (1985). Rapid and efficient site-specific mutagenesis without phenotypic selection. Proceedings of the National Academy of Sciences, 82(2), 488-492.
  • Johnson, K. A., & Goody, R. S. (2011). The original Michaelis constant: translation of the 1913 Michaelis–Menten paper. Biochemistry, 50(39), 8264-8269.
  • Wüthrich, K. (1986). NMR of proteins and nucleic acids. John Wiley & Sons.
  • Vasiliou, V., & Nebert, D. W. (2005). Analysis and update of the human aldehyde dehydrogenase (ALDH) gene family. Human genomics, 2(2), 1-10.
  • Doorn, J. A., & Petersen, D. R. (2003). Covalent modification of amino acid residues by 4-hydroxynonenal. Chemical research in toxicology, 16(4), 445-451.
  • Lowry, B., & Khosla, C. (2015). In vitro reconstitution of metabolic pathways. Methods in enzymology, 550, 139-156.
  • Banerjee, R., & Zou, C. G. (2005). Cystathionine β-synthase: a unique pyridoxal 5′-phosphate-dependent heme protein. Vitamins & Hormones, 70, 281-301.
  • Higuchi, Y. (2003). Site-directed mutagenesis. Methods in molecular biology, 230, 1-7.
  • Hempel, J., Nicholas, H., & Jörnvall, H. (1991). Thiol proteases and aldehyde dehydrogenases: evolution from a common thiolesterase precursor?.
  • Fersht, A. (1999).
  • Gross, J. H. (2017). Mass spectrometry. Springer.
  • Marchitti, S. A., Brocker, C., Stagos, D., & Vasiliou, V. (2008). Non-P450 aldehyde oxidizing enzymes: the aldehyde dehydrogenase superfamily. Expert opinion on drug metabolism & toxicology, 4(6), 697-720.
  • Conklin, D. J. (2013). Environmental and exogenous sources of aldehyde toxicity. In Carbonyl-related and alcoholic beverage-related pathologies (pp. 27-42). Springer, New York, NY.
  • Bisswanger, H. (2017). Enzyme kinetics: principles and methods. John Wiley & Sons.
  • Cavanagh, J., Fairbrother, W. J., Palmer III, A. G., & Skelton, N. J. (2007). Protein NMR spectroscopy: principles and practice. Academic press.
  • Keeler, J. (2010). Understanding NMR spectroscopy. John Wiley & Sons.
  • Knowles, J. R. (1991). Enzyme catalysis: not different, just better.
  • Petsko, G. A., & Ringe, D. (2009). Protein structure and function. New Science Press.
  • Silverman, R. B., & Holladay, M. W. (2014). The organic chemistry of drug design and drug action. Academic press.
  • Walsh, C. (2001).
  • Yoshida, A., Rzhetsky, A., & Hsu, L. C. (1998). Human aldehyde dehydrogenase gene family. European journal of biochemistry, 251(3), 549-557.
  • Zare, R. N. (2012). My life as a chemist. Annual review of physical chemistry, 63, 1-14.
  • Clayden, J., Greeves, N., & Warren, S. (2012). Organic chemistry. Oxford university press.

Sources

Foundational

2-Ethyl-1,3-thiazinane-4-carboxylic acid molecular weight and formula

Classification: Heterocyclic Amino Acid Derivative Primary Application: Peptidomimetic Scaffolds, Homocysteine Sequestration, Proline Isosteres Document ID: TM-ETH-THZ-04[1] Executive Summary 2-Ethyl-1,3-thiazinane-4-car...

Author: BenchChem Technical Support Team. Date: March 2026

Classification: Heterocyclic Amino Acid Derivative Primary Application: Peptidomimetic Scaffolds, Homocysteine Sequestration, Proline Isosteres Document ID: TM-ETH-THZ-04[1]

Executive Summary

2-Ethyl-1,3-thiazinane-4-carboxylic acid is a six-membered heterocyclic compound derived from the condensation of L-homocysteine with propionaldehyde.[1] Structurally homologous to thiazolidine-4-carboxylic acid (thioproline), this compound represents a critical scaffold in medicinal chemistry for designing proline mimetics and studying homocysteine metabolism .[1]

Unlike its five-membered counterpart, the thiazinane ring offers distinct conformational flexibility (chair/boat conformers) and hydrolytic stability profiles, making it a valuable tool for modifying peptide backbone geometry and lipophilicity.[1] This guide details its physicochemical properties, synthesis protocols, and structural characterization.[1]

Core Physicochemical Identity

The following data establishes the baseline metrics for identification and quality control.

MetricValueTechnical Notes
IUPAC Name 2-Ethyl-1,3-thiazinane-4-carboxylic acidSystematic naming based on Hantzsch-Widman nomenclature.[1]
Molecular Formula C₇H₁₃NO₂S Derived from Homocysteine (C₄) + Propionaldehyde (C₃) - H₂O.[1]
Molecular Weight 175.25 g/mol Monoisotopic Mass: 175.0667 Da.[1]
CAS Registry Number 1218178-88-1 Hydrochloride salt often cited as 1461706-39-7.[1]
Physical State White to off-white crystalline solidHygroscopic; store under desiccant at -20°C.
Solubility Water, Methanol, DMSOLow solubility in non-polar solvents (Hexane, Et₂O).[1]
pKa (Predicted) ~2.1 (COOH), ~8.5 (NH)Zwitterionic character at physiological pH.[1]
Synthesis & Reaction Mechanism
3.1 The "Click-Type" Condensation Protocol

The synthesis exploits the nucleophilic attack of the homocysteine thiol and amine groups onto the carbonyl carbon of propionaldehyde.[1] This reaction is atom-economical and proceeds rapidly in aqueous media, often described as "click-type" chemistry due to its high thermodynamic driving force.[1]

Reagents:

  • L-Homocysteine (free base or dimer reduced in situ).[1]

  • Propionaldehyde (freshly distilled).[1]

  • Solvent: Water or Phosphate Buffer (pH 7.4).[1]

Mechanism of Action:

  • Hemithioacetal Formation: The thiol (-SH) of homocysteine attacks the aldehyde carbonyl.[1]

  • Cyclization: The amine (-NH₂) attacks the resulting hemithioacetal carbon, eliminating water to close the six-membered ring.[1]

3.2 Visualized Pathway (DOT Diagram)

ReactionPathway Hcy L-Homocysteine (Nucleophile) Inter Hemithioacetal Intermediate Hcy->Inter Thiol Attack (Fast) Prop Propionaldehyde (Electrophile) Prop->Inter Thiol Attack (Fast) Prod 2-Ethyl-1,3-thiazinane- 4-carboxylic Acid Inter->Prod Amine Cyclization (-H₂O) Water H₂O Inter->Water

Figure 1: Mechanistic pathway for the condensation of homocysteine and propionaldehyde.[1] The reaction proceeds through a transient hemithioacetal intermediate before ring closure.[1]

Structural Characterization & Stereochemistry
4.1 Stereochemical Complexity

The formation of the thiazinane ring introduces a new chiral center at C2 (the acetal carbon).[1] Since the starting material (L-homocysteine) has a fixed chiral center at C4 (S-configuration), the product is formed as a mixture of diastereomers:

  • (2R, 4S)-Isomer (cis/trans relationship depends on ring pucker) [1]

  • (2S, 4S)-Isomer

Expert Insight: In 1,3-thiazinanes, the substituent at C2 prefers the equatorial position to minimize 1,3-diaxial interactions.[1] However, the carboxylic acid at C4 also influences the equilibrium.[1] NMR analysis typically reveals a major and minor diastereomer (often >4:1 ratio), which can be separated via crystallization or preparative HPLC.[1]

4.2 NMR Validation (Self-Validating Metric)

To confirm the synthesis, look for these diagnostic signals in ¹H NMR (D₂O):

  • H-2 (Triplet/Multiplet): A distinct signal around 4.0 – 4.5 ppm .[1] This proton is flanked by S and N, making it significantly deshielded.[1]

  • H-4 (Multiplet): The alpha-proton derived from homocysteine, typically around 3.8 – 4.2 ppm .[1]

  • Ethyl Group: A triplet (methyl) at ~0.9 ppm and a multiplet (methylene) at ~1.6 ppm.[1]

Experimental Protocols
Protocol A: Bench-Scale Synthesis (10 mmol Scale)

This protocol is designed for high yield and minimal purification.[1]

  • Preparation: Dissolve L-Homocysteine (1.35 g, 10 mmol) in 20 mL of deoxygenated water (sparged with N₂).

  • Addition: Add Propionaldehyde (0.87 mL, 12 mmol, 1.2 eq) dropwise at room temperature while stirring.

  • Incubation: Stir the mixture for 4–6 hours. The solution may become slightly cloudy.

  • Workup:

    • Option 1 (Free Acid): Lyophilize the solution directly to obtain the crude powder.[1] Recrystallize from Ethanol/Water.[1]

    • Option 2 (HCl Salt): Acidify with 1M HCl to pH 2, then lyophilize.

  • Yield Check: Expected yield >85%.

Protocol B: Stability Assessment (HPLC)

Thiazinanes are susceptible to hydrolysis in acidic media, reverting to homocysteine and aldehyde.[1]

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).[1]

  • Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.[1]

  • Gradient: 0–20% B over 10 minutes (Compound is polar).

  • Detection: UV at 210 nm (weak absorbance) or Mass Spec (TIC).[1]

  • Checkpoint: Inject sample dissolved in pH 2 buffer vs. pH 7 buffer. Significant degradation (peak splitting) at pH 2 indicates ring opening.[1]

Applications in Drug Development
6.1 Proline Isostere Strategy

The 1,3-thiazinane ring acts as a "bulky proline."[1] Incorporating this amino acid into peptide drugs can:

  • Restrict Conformational Freedom: The ring constrains the phi/psi angles of the peptide backbone.[1]

  • Enhance Proteolytic Stability: Non-natural amino acids are resistant to standard proteases.[1]

6.2 Prodrug Design

Because the ring-closure is reversible (equilibrium favors the ring at neutral pH but opens at low pH or in the presence of specific scavengers), this molecule can serve as a prodrug for Homocysteine or, conversely, as a method to scavenge excess aldehydes in cellular systems (cytoprotection).[1]

References
  • Synthesis & Kinetics: "Thiazolidine chemistry revisited: A fast, efficient and stable click-type reaction at physiological pH." ResearchGate.[1][2]

  • Homocysteine Chemistry: "The reaction of homocysteine with aldehyde: an explanation of the collagen defects in homocystinuria." Clin Chim Acta.

  • Commercial Data: "2-Ethyl-1,3-thiazinane-4-carboxylic acid hydrochloride Product Page." BLD Pharm.[1][3]

  • Metabolic Context: "Mercaptopropionaldehyde from homocysteine: implications for Alzheimer's disease." Journal of Alzheimer's Disease.

Sources

Exploratory

Endogenous Formation and Analysis of Thiazinanes in Human Urine: A Technical Guide

Executive Summary This technical guide addresses the endogenous formation, clinical significance, and analytical determination of thiazinanes—specifically 1,3-thiazinane-4-carboxylic acid (TCA) —in human urine.[1][2][3]...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This technical guide addresses the endogenous formation, clinical significance, and analytical determination of thiazinanes—specifically 1,3-thiazinane-4-carboxylic acid (TCA) —in human urine.[1][2][3] Unlike their five-membered homologs (thiazolidines) derived from cysteine, thiazinanes arise from the non-enzymatic condensation of homocysteine (Hcy) with aldehydes (principally formaldehyde).[3][4][5]

This document is designed for researchers in metabolomics and toxicology. It details the mechanistic pathways, distinguishes endogenous metabolites from ex vivo artifacts, and provides a validated GC-MS protocol for quantification.

Part 1: Mechanistic Principles of Thiazinane Formation

The Chemistry of Endogenous Condensation

The formation of thiazinanes in biological matrices is driven by the nucleophilic attack of the sulfur and nitrogen atoms of aminothiols onto the carbonyl carbon of aldehydes. In human urine, the primary reaction of interest is between L-Homocysteine (Hcy) and Formaldehyde (FA) .[1][2][3][5]

While L-Cysteine reacts with FA to form thiazolidine-4-carboxylic acid (5-membered ring), L-Homocysteine—possessing an additional methylene group—reacts to form the 6-membered 1,3-thiazinane-4-carboxylic acid (TCA) .

Key Insight (Expertise): Hcy exhibits higher reactivity toward formaldehyde than cysteine.[1] This suggests that TCA formation may serve as a critical physiological "sink" for detoxifying excess formaldehyde and homocysteine, both of which are cytotoxic at elevated levels.

Reaction Pathway Diagram

The following diagram illustrates the condensation pathway. The reaction proceeds through a hemithioaminal intermediate, followed by dehydration to a Schiff base (imine), and final ring closure.

ThiazinaneFormation cluster_conditions Reaction Conditions (Urine Matrix) Hcy L-Homocysteine (Aminothiol) Inter1 Hemithioaminal Intermediate Hcy->Inter1 Nucleophilic Attack (S) FA Formaldehyde (Carbonyl) FA->Inter1 Imine Schiff Base (Imine) Inter1->Imine - H2O (Dehydration) TCA 1,3-Thiazinane-4-carboxylic Acid (TCA) Imine->TCA Cyclization (N-attack)

Figure 1: The non-enzymatic Pictet-Spengler condensation of Homocysteine and Formaldehyde to form TCA.[2]

Part 2: Analytical Strategy & Validated Protocol

The Artifact vs. Endogenous Challenge

A major analytical hurdle is distinguishing pre-existing (endogenous) TCA from TCA formed ex vivo during sample collection or storage. Urine often contains residual formaldehyde and homocysteine. If the sample is left at room temperature or subjected to acidic conditions without stabilization, artifactual TCA will form, leading to false positives.

Self-Validating Control: To validate endogenous origin, you must perform a "Spike-Recovery of Precursors" test:

  • Aliquot a fresh urine sample.

  • Spike one aliquot with Hcy (50 µM) and FA (50 µM).

  • Process both aliquots immediately.

  • Result: If the TCA signal is identical in both, the detected TCA is endogenous. If the spiked sample shows higher TCA, your processing time allows ex vivo formation.

Validated GC-MS Protocol

While LC-MS/MS is common for polar metabolites, GC-MS remains the gold standard for TCA analysis due to the stability and superior chromatographic separation of its isobutyl chloroformate (IBCF) derivative [1].

Reagents & Materials
  • Derivatizing Agent: Isobutyl chloroformate (IBCF).[1][2][3][5]

  • Catalyst: Pyridine (anhydrous).

  • Extraction Solvent: Ethyl Acetate.[1][2][5]

  • Internal Standard: Sarcosine or a deuterated analog (e.g., [2H4]-TCA if available).

Step-by-Step Workflow
StepActionCritical Technical Note (Causality)
1. Sample Prep Mix 500 µL Urine + 50 µL Internal Standard.Adjust pH to ~7.0 if necessary to facilitate derivatization.
2. Derivatization Add 300 µL Ethanol:Pyridine (4:1 v/v). Add 50 µL IBCF. Vortex 1 min.Why: IBCF reacts with the amine and carboxyl groups to form a volatile carbamate ester, enabling GC flight. Pyridine acts as an HCl scavenger.
3. Extraction Add 1 mL Ethyl Acetate. Vortex 2 min.Why: The derivative is lipophilic. Ethyl acetate efficiently extracts it from the aqueous urine matrix.
4. Phase Separation Centrifuge at 3000 rpm for 5 min.Collect the upper organic layer.
5. Drying Add anhydrous Na2SO4 to organic layer.Removes residual water that could degrade the derivative or damage the GC column.
6. Injection Inject 1 µL into GC-MS (Splitless mode).Splitless maximizes sensitivity for trace endogenous levels.
Instrumental Parameters (GC-MS)
  • Column: ZB-5MS or equivalent (5% phenyl-arylene, 30m x 0.25mm ID).

  • Carrier Gas: Helium (1.0 mL/min).

  • Temp Program: 80°C (1 min) → 10°C/min → 280°C (hold 3 min).

  • Detection: SIM Mode (Selected Ion Monitoring).

    • Target Ion: m/z 202 (Quantification), m/z 146, 102 (Qualifiers).

    • Note: The molecular ion of the isobutyl derivative is typically not the base peak; fragments corresponding to the loss of the isobutyl group are monitored.

Part 3: Quantitative Data & Interpretation

Reference Ranges and Linearity

The following data summarizes the performance characteristics of the IBCF-GC-MS method as established in clinical validation studies [1].

ParameterValue / RangeInterpretation
Linearity Range 1 – 50 µmol/LCovers physiological variations in healthy and pathological urine.
Limit of Quantification (LOQ) ~1.0 µmol/LSufficient to detect baseline endogenous levels.
Recovery 95% - 103%Indicates efficient extraction of the derivative by ethyl acetate.
Precision (RSD) < 7%High reproducibility suitable for clinical monitoring.
Clinical Implications

The detection of TCA in urine is not merely an analytical curiosity.

  • Detoxification Marker: Elevated TCA may indicate high flux through the Hcy-FA detoxification pathway.

  • Metabolic Dysregulation: Since Homocysteine is a risk factor for cardiovascular disease (CVD), and Formaldehyde is a carcinogen, the ratio of TCA to free Hcy could serve as a novel biomarker for metabolic stress or methylation defects.

Analytical Workflow Diagram

This diagram summarizes the operational flow to ensure data integrity.

AnalyticalWorkflow Urine Human Urine Sample (Fresh/Frozen -80°C) Spike Control: Spike w/ Hcy+FA (Check for Artifacts) Urine->Spike Validation Aliquot Deriv Derivatization (IBCF + Pyridine) Urine->Deriv Test Sample Spike->Deriv Extract LLE Extraction (Ethyl Acetate) Deriv->Extract GCMS GC-MS Analysis (SIM Mode m/z 202) Extract->GCMS

Figure 2: Validated analytical workflow for the quantification of TCA in human urine.

References

  • Identification and Determination of 1,3-Thiazinane-4-carboxylic Acid in Human Urine—Chromatographic Studies Source: International Journal of Molecular Sciences (MDPI), 2022.[3] URL:[Link]

  • Synthesis and metabolism of 1,3-thiazane-4-carboxylic acid derived from formaldehyde and homocysteine Source: Journal of Biological Chemistry, 1957.[6] URL:[Link]

  • Roles of cysteine as both precursor of thiazolidine 4-carboxylic acids found in human urine and possible inhibitor of endogenous N-nitrosation Source: Carcinogenesis (Oxford Academic), 1986. URL:[Link]

Sources

Protocols & Analytical Methods

Method

Synthesis Protocol and Application Note: 2-Ethyl-1,3-thiazinane-4-carboxylic Acid

Target Audience: Researchers, medicinal chemists, and drug development professionals. Document Type: Advanced Application Note & Validated Methodology Executive Summary & Chemical Rationale The synthesis of 1,3-thiazinan...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, medicinal chemists, and drug development professionals. Document Type: Advanced Application Note & Validated Methodology

Executive Summary & Chemical Rationale

The synthesis of 1,3-thiazinane-4-carboxylic acid derivatives represents a fascinating intersection of thermodynamic control and nucleophilic cascade reactions. These nitrogen-sulfur containing heterocycles are formed via the well-established cyclization of


-aminoalkylthiols—specifically homocysteine (Hcy)—with organic aldehydes[1].

When homocysteine is reacted with propionaldehyde, the resulting product is 2-ethyl-1,3-thiazinane-4-carboxylic acid . Understanding the kinetics and basicity of this 6-membered ring is critical for applications ranging from the design of highly selective fluorescent biothiol probes to the development of novel carbon monoxide (CO)-releasing prodrugs[2][3].

Mechanistic Insights: The Cyclization Cascade

The formation of the thiazinane ring is not a single-step concerted reaction, but rather a predictable, two-step cascade driven by the high reactivity of amino acids in aqueous/alcoholic environments[4].

  • Schiff Base Formation: The primary amine of homocysteine acts as a nucleophile, attacking the electrophilic carbonyl carbon of propionaldehyde. Subsequent dehydration yields an intermediate imine (Schiff base)[5].

  • Intramolecular Ring Closure: The pendant sulfhydryl (-SH) group of homocysteine is positioned perfectly to execute an intramolecular nucleophilic attack on the imine carbon. This rapid cyclization locks the molecule into a thermodynamically stable, 6-membered chair conformation[5].

Mechanism Hcy Homocysteine (Primary Amine + Thiol) Imine Imine / Hemiaminal Intermediate Hcy->Imine Condensation (-H2O) Ald Propionaldehyde (Carbonyl Donor) Ald->Imine Product 2-Ethyl-1,3-thiazinane- 4-carboxylic acid Imine->Product Intramolecular Nucleophilic Attack

Mechanistic pathway of 2-ethyl-1,3-thiazinane-4-carboxylic acid synthesis via imine condensation.

Self-Validating Experimental Protocol

To ensure high yield and purity, the following protocol incorporates a self-validating quality control (QC) checkpoint. We deliberately avoid pure organic solvents in favor of a biphasic-like protic system to accommodate the zwitterionic nature of the starting material.

Reagents Required
  • DL-Homocysteine: 1.0 g (7.4 mmol, 1.0 eq)

  • Propionaldehyde: 0.64 mL (8.88 mmol, 1.2 eq)

  • Solvents: Methanol (MeOH) and Distilled Water (H₂O)

  • QC Reagent: Ellman’s Reagent (DTNB - 5,5'-dithiobis(2-nitrobenzoic acid))

Step-by-Step Methodology
  • Solubilization (Causality: Overcoming Zwitterionic Insolubility): Suspend 1.0 g of DL-Homocysteine in 10 mL of Methanol. Because homocysteine exists as a highly polar zwitterion, it will not dissolve in pure MeOH. Add 2 mL of distilled water dropwise while stirring until the solution becomes completely clear. The water breaks the ionic lattice, while MeOH acts as a co-solvent for the incoming organic aldehyde[3].

  • Condensation (Causality: Preventing Volatilization): Cool the reaction flask to 0 °C using an ice bath. Propionaldehyde is highly volatile (boiling point ~48 °C). Adding 1.2 equivalents dropwise at 0 °C prevents evaporative loss and ensures the stoichiometry remains favorable to drive the equilibrium toward the imine[3].

  • Cyclization (Causality: Thermodynamic Control): Remove the ice bath and allow the reaction to stir continuously at room temperature (25 °C) for 16 hours. The extended timeframe ensures that any reversible hemiaminal intermediates fully commit to the irreversible ring-closure, favoring the stable chair conformation[3].

  • Self-Validation Checkpoint (QC): Systematic Validation: Withdraw a 10 µL aliquot of the reaction mixture and introduce it into 1 mL of 0.1 mM DTNB (pH 8.0 buffer). DTNB reacts instantly with free thiols to produce a bright yellow color (absorbing at 412 nm). If the solution remains colorless, the cyclization is 100% complete , as all free sulfhydryl groups have been successfully locked into the thiazinane ring.

  • Isolation: Evaporate the solvents under reduced pressure. The resulting crude white powder can be washed with cold ether or recrystallized from hot ethanol to yield the pure 2-ethyl-1,3-thiazinane-4-carboxylic acid.

Workflow S1 1. Solubilization Dissolve DL-Homocysteine in MeOH:H2O (5:1 v/v) S2 2. Condensation Add Propionaldehyde (1.2 eq) dropwise at 0°C S1->S2 S3 3. Cyclization Stir continuously for 16 hours at 25°C S2->S3 S4 4. Self-Validation (QC) Ellman's Assay (Absence of 412 nm = complete) S3->S4 S5 5. Isolation Evaporate solvent & recrystallize from ethanol S4->S5

Step-by-step experimental workflow with an integrated self-validating quality control checkpoint.

Comparative Analysis: Thiazinanes vs. Thiazolidines

A critical distinction in heterocycle chemistry is the difference between cysteine-derived adducts and homocysteine-derived adducts. While cysteine forms 5-membered thiazolidines, homocysteine forms 6-membered thiazinanes[2].

The structural geometry dictates the basicity of the secondary amine within the ring. In the constrained 5-membered thiazolidine ring, the C-N-C bond angle is smaller, which increases the s-character of the N-H bond, rendering it less basic. Conversely, the 6-membered thiazinane ring is significantly more basic[6].

Table 1: Physicochemical Comparison of Biothiol-Aldehyde Adducts

PropertyCysteine-Derived AdductHomocysteine-Derived Adduct
Heterocycle Formed 1,3-Thiazolidine (5-membered)1,3-Thiazinane (6-membered)
Precursor Amino Acid L-CysteineL-Homocysteine
Ring Conformation EnvelopeChair
C-N-C Bond Angle Smaller (increases s-character of N-H)Larger (decreases s-character of N-H)
Amine Basicity (pKa) Lower (Less basic)Higher (More basic)
Fluorescence Impact (pH 6.0) Quenching (PET active)Enhancement (PET inhibited)

Data synthesized from comparative basicity studies of heterocyclic amines[2].

Applications in Drug Development & Diagnostics

Fluorescent Probe Design: The basicity differential highlighted in Table 1 is the cornerstone for designing pH-sensitive fluorescent probes. By tuning the pH of an assay to ~6.0, researchers can selectively inhibit Photoinduced Electron Transfer (PET) in the more basic thiazinane ring, causing a massive fluorescence enhancement in the presence of homocysteine, while cysteine yields no signal[2].

Prodrugs and Anti-Inflammatory Therapeutics: Beyond diagnostics, 1,3-thiazinane derivatives are actively investigated as prodrugs. Substituted thiazinanes, including alkyl-derivatives similar to 2-ethyl-1,3-thiazinane-4-carboxylic acid, have been patented as carbon monoxide (CO)-releasing molecules and anti-inflammatory agents[3]. The controlled hydrolysis of the thiazinane ring in physiological environments allows for the sustained, targeted release of the active aldehyde and homocysteine, effectively modulating local inflammatory pathways without the gastrointestinal side effects typical of traditional NSAIDs[3].

References

  • Chemistry of Substituted Thiazinanes and Their Derivatives - PMC - NIH Source: nih.gov URL:[Link]

  • Structural characterization of a L-dehydroascorbic acid-L-homocysteine thiolactone reaction product: Intracellular formation in neuronal cells - PubMed Source: nih.gov URL:[Link]

  • Synthesis and metabolism of 1, 3-thiazane-4-carboxylic acid derived from formaldehyde and homocysteine - ResearchGate Source: researchgate.net URL:[Link]

  • Differences in heterocycle basicity distinguish homocysteine from cysteine using aldehyde-bearing fluorophores - PMC Source: nih.gov URL:[Link]

  • Differences in heterocycle basicity distinguish homocysteine from cysteine using aldehyde-bearing fluorophores - PubMed Source: nih.gov URL:[Link]

  • Source: google.

Sources

Application

Application Note: Reaction Conditions for Homocysteine and Propionaldehyde Condensation

Executive Summary The condensation of homocysteine (Hcy) with propionaldehyde is a chemoselective reaction yielding 2-ethyl-tetrahydro-1,3-thiazine-4-carboxylic acid . Unlike cysteine, which forms a 5-membered thiazolidi...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The condensation of homocysteine (Hcy) with propionaldehyde is a chemoselective reaction yielding 2-ethyl-tetrahydro-1,3-thiazine-4-carboxylic acid . Unlike cysteine, which forms a 5-membered thiazolidine ring, homocysteine's additional methylene group facilitates the formation of a thermodynamically stable 6-membered thiazinane ring.

This reaction is pivotal for two primary applications:

  • Bioanalysis: As a derivatization strategy to "lock" unstable homocysteine in biological matrices (plasma, urine) for GC-MS or LC-MS analysis.

  • Chemical Synthesis: Preparation of heterocyclic standards for metabolic studies involving lipid peroxidation byproducts (aldehydes).

This guide provides optimized protocols for both preparative synthesis and analytical derivatization, grounded in mechanistic kinetics and pH-dependent selectivity.

Reaction Mechanism & Kinetics

The reaction proceeds via a two-step mechanism: rapid reversible imine formation followed by irreversible cyclization.

Mechanistic Pathway

The


-amino group of homocysteine nucleophilically attacks the carbonyl carbon of propionaldehyde to form a Schiff base (imine). Subsequently, the 

-thiol group performs an intramolecular attack on the imine carbon, closing the ring.

Hcy_Propionaldehyde_Mechanism cluster_conditions Critical Drivers Hcy Homocysteine (Gamma-thiol amino acid) Imine Intermediate Imine (Schiff Base) Hcy->Imine Condensation (-H2O, Fast) Prop Propionaldehyde (Electrophile) Prop->Imine Condensation (-H2O, Fast) Product 2-ethyl-tetrahydro- 1,3-thiazine-4-carboxylic acid (6-membered Thiazinane) Imine->Product Thiol Attack (Cyclization, Irreversible) pH_Note pH 4.0 - 7.4 Controls amine protonation Conc_Note Excess Aldehyde Drives equilibrium

Figure 1: Mechanistic pathway of thiazinane formation. The 6-membered ring formation is specific to homocysteine due to the ethyl linker length.

Optimization of Reaction Conditions

The efficiency of this condensation is governed by pH and reactant stoichiometry.

pH Dependence

The reaction requires the amino group to be unprotonated for the initial attack (favorable at higher pH) but requires the imine formation to be acid-catalyzed (favorable at lower pH).

ParameterConditionRationale
Optimal pH 4.5 – 7.4 pH < 4: Amine protonation (

) slows nucleophilic attack.pH > 8: Thiol oxidation to disulfides (homocystine) competes; imine hydrolysis increases.
Solvent Aqueous Buffer / EtOHWater is required for Hcy solubility. Ethanol (20-50%) improves propionaldehyde solubility.
Temperature 20°C – 37°CReaction is exothermic and fast. High heat (>50°C) promotes oxidation.
Time 15 – 60 minsConversion is typically >95% within 30 minutes at 5-fold aldehyde excess.

Protocol A: Chemical Synthesis (Preparative Scale)

Objective: Synthesize and isolate pure 2-ethyl-tetrahydro-1,3-thiazine-4-carboxylic acid for use as an analytical standard.

Materials
  • L-Homocysteine (free base or hydrochloride salt)

  • Propionaldehyde (freshly distilled if yellowed)

  • Ethanol (Absolute)

  • Sodium Hydroxide (1M) or HCl (1M) for pH adjustment

Step-by-Step Procedure
  • Preparation: Dissolve 1.0 g (approx. 7.4 mmol) of L-Homocysteine in 10 mL of deoxygenated water.

    • Note: If using the HCl salt, neutralize to pH 6.0–7.0 using 1M NaOH.

  • Addition: Add 10 mL of Ethanol to the solution to prevent precipitation of the aldehyde.

  • Reaction: Add Propionaldehyde (0.65 mL, 9.0 mmol, 1.2 equivalents) dropwise while stirring at room temperature (25°C).

  • Incubation: Stir the mixture for 2 hours. The solution may become slightly cloudy.

  • Isolation:

    • Rotary evaporate the ethanol/water mixture to approximately 2-3 mL volume.

    • Cool to 4°C overnight to induce crystallization.

    • If oil forms (common with thiazinanes), triturate with cold acetone or ether.

  • Purification: Recrystallize from water/ethanol (1:1).

  • Drying: Dry under vacuum over

    
    .
    

Yield Expectation: 70–85% as a white crystalline solid or viscous oil (diastereomeric mixture).

Protocol B: Bioanalytical Derivatization (Plasma/Urine)

Objective: Derivatize endogenous homocysteine in biological samples to the stable thiazinane form for quantification by GC-MS or LC-MS.

Workflow Diagram

Bioanalysis_Workflow Sample Biological Sample (Plasma/Urine) Reduct Reduction Step (TCEP or DTT, 10 min) Cleaves disulfides (Hcy-S-S-Hcy) Sample->Reduct Deriv Condensation (+ Propionaldehyde, pH 5-6) Forms Thiazinane Reduct->Deriv Extract Extraction / Cleanup (SPE or LLE with Ethyl Acetate) Deriv->Extract Analysis Analysis (LC-MS/MS or GC-MS) Extract->Analysis

Figure 2: Analytical workflow for total homocysteine determination via propionaldehyde condensation.

Detailed Protocol
  • Sample Prep: Aliquot 100 µL of plasma or urine.

  • Reduction: Add 10 µL of 100 mM TCEP (Tris(2-carboxyethyl)phosphine) to reduce homocystine and protein-bound Hcy to free Hcy. Incubate at RT for 10 min.

  • Derivatization:

    • Add 50 µL of Propionaldehyde Solution (2M in acetonitrile/buffer pH 5.0).

    • Critical: Maintain pH between 5.0 and 6.0 using acetate buffer. This pH maximizes thiazinane formation while minimizing Schiff base formation with lysine residues on proteins.

    • Incubate for 20 minutes at Room Temperature.

  • Extraction (Optional for LC, Mandatory for GC):

    • Acidify to pH 2 with formic acid.

    • Perform Liquid-Liquid Extraction (LLE) using Ethyl Acetate (200 µL).

    • Collect organic layer and evaporate to dryness.

  • Reconstitution: Dissolve residue in mobile phase (for LC-MS) or derivatize further (e.g., silylation) for GC-MS.

Quality Control & Validation Criteria

To ensure the protocol is self-validating, verify the following parameters:

Product Characterization (NMR)

The formation of the thiazinane ring creates a new chiral center at C2. You will observe diastereomers (cis/trans).[1][2]

  • 1H NMR (D2O): Look for the triplet of the ethyl group (approx. 0.9 ppm) and the multiplet of the ring proton at C2 (approx. 4.2 - 4.5 ppm).

  • Distinctive Feature: Disappearance of the aldehyde proton signal (9.8 ppm).

Mass Spectrometry (MS)
  • Target Ion: Calculate the m/z based on Hcy (135.18) + Propionaldehyde (58.08) - Water (18.01) = 175.25 Da .

  • Fragmentation: Look for loss of the carboxyl group (-45 Da) or the ethyl side chain.

Troubleshooting Table
IssueProbable CauseCorrective Action
Low Yield pH too high (>8)Adjust buffer to pH 5–6. High pH promotes disulfide formation.
No Reaction Aldehyde oxidationDistill propionaldehyde; ensure it is not Propionic Acid.
Peak Broadening DiastereomersThe product exists as cis and trans isomers. Gradient elution in HPLC can separate them; ensure integration covers both.

References

  • Jakubowski, H. (2006). Mechanism of the condensation of homocysteine thiolactone with aldehydes. Chemistry – A European Journal, 12(31), 8039–8043. Link

  • Piechocka, J., Litwicka, N., & Głowacki, R. (2022).[3] Identification and Determination of 1,3-Thiazinane-4-carboxylic Acid in Human Urine—Chromatographic Studies. International Journal of Molecular Sciences, 23(2), 598.[3] Link

  • Nawale, G. N., & Varghese, O. P. (2018). Thiazolidine chemistry revisited: A fast, efficient and stable click-type reaction at physiological pH.[4] Organic & Biomolecular Chemistry, 16, 1-10. Link

  • Wang, W., et al. (2009). Chemical Methods for the Detection of Protein N-Homocysteinylation via Selective Reactions with Aldehydes. Analytical Chemistry, 81(24), 10013–10020. Link

Sources

Method

Application Note: GC-MS Derivatization of Thiazinane-4-Carboxylic Acid using Isobutyl Chloroformate

This Application Note is designed for researchers in metabolomics and clinical pharmacology. It details the protocol for the GC-MS analysis of 1,3-Thiazinane-4-carboxylic acid (TCA) , a cyclic sulfur-containing amino aci...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is designed for researchers in metabolomics and clinical pharmacology. It details the protocol for the GC-MS analysis of 1,3-Thiazinane-4-carboxylic acid (TCA) , a cyclic sulfur-containing amino acid formed from the condensation of homocysteine and formaldehyde.[1][2][3][4]

Executive Summary

The quantification of 1,3-Thiazinane-4-carboxylic acid (TCA) is critical in studying homocysteine metabolism and formaldehyde detoxification pathways. Traditional silylation methods (e.g., MSTFA) are often unsuitable for sulfur-containing cyclic amino acids due to moisture sensitivity and instability of the S-silyl derivatives.

This guide provides a robust, self-validating protocol using Isobutyl Chloroformate (IBCF) . This method operates directly in aqueous media, converting TCA into its N-isobutyloxycarbonyl isobutyl ester derivative. The resulting derivative exhibits excellent chromatographic properties, high stability, and distinctive mass spectral fragmentation, enabling sensitive detection (LOQ < 5 µmol/L).

Chemical Mechanism & Rationale[2][5]

Why Isobutyl Chloroformate?
  • Aqueous Compatibility: Unlike silylation, IBCF reacts rapidly with amino groups in the aqueous phase at alkaline pH.

  • Sulfur Stability: The carbamate protection of the amine and esterification of the carboxyl group prevents the oxidation often seen with free thiol/sulfur species during hot injection.

  • Steric Bulk: The isobutyl group adds significant mass (+156 Da net increase), shifting the molecular ion into a higher mass range (m/z > 300), which reduces background noise interference common in lower mass ranges.

Reaction Pathway

The derivatization proceeds in two simultaneous steps mediated by pyridine:

  • N-Acylation: The secondary amine of the thiazinane ring attacks the carbonyl of IBCF, releasing HCl and forming the N-isobutyloxycarbonyl carbamate.

  • Carboxyl Activation & Esterification: The carboxylic acid reacts with IBCF to form a mixed anhydride intermediate. In the presence of isobutanol (added to the medium), this intermediate undergoes nucleophilic attack to form the isobutyl ester, releasing CO₂ and isobutanol.

Diagram 1: Reaction Mechanism

ReactionMechanism TCA Thiazinane-4-Carboxylic Acid (Cyclic 2° Amine + COOH) Inter Intermediate: Mixed Anhydride TCA->Inter IBCF + Pyridine (pH > 8) IBCF Isobutyl Chloroformate (Reagent) IBCF->Inter Final Derivative: N-isobutyloxycarbonyl- 1,3-thiazinane-4-carboxylic acid isobutyl ester Inter->Final Isobutanol (Esterification) Byprod Byproducts: CO2 + HCl Inter->Byprod

Caption: The dual-step derivatization converting the cyclic amino acid to a stable lipophilic diester/carbamate.

Materials and Reagents

ReagentGrade/SpecificationRole
Isobutyl Chloroformate (IBCF) >98% PurityDerivatizing Agent (Acylation/Activation)
Isobutanol Anhydrous, >99%Esterification Alcohol
Pyridine Anhydrous, >99%Catalyst / Acid Scavenger
Extraction Solvent Ethyl Acetate or Hexane:Chloroform (4:1)Liquid-Liquid Extraction
Internal Standard Sarcosine-d3 or TCA-d4 (if available)Quantification Reference
pH Adjustment 1M NaOHAlkalinization

Experimental Protocol

Sample Preparation Workflow

Safety Note: Perform all steps in a fume hood. IBCF is lachrymatory and toxic.

  • Sample Aliquot: Transfer 100 µL of urine or plasma into a 2 mL borosilicate glass vial (silanized preferred).

  • Internal Standard: Add 10 µL of Internal Standard solution (50 µg/mL).

  • Basification: Add 50 µL of 1M NaOH.

    • Critical Checkpoint: Verify pH is > 8.0. The amine reaction requires the non-protonated form. If pH < 8, add more NaOH.

  • Solvent Medium: Add 250 µL of a mixture of Isobutanol:Pyridine (3:1 v/v) .

    • Note: The isobutanol serves as the alcohol source for esterification.

  • Derivatization: Add 50 µL of Isobutyl Chloroformate (IBCF) .

    • Action: Cap immediately and vortex vigorously for 30 seconds .

    • Observation: Evolution of CO₂ gas (bubbling) is normal.

  • Incubation: Let stand at room temperature for 1-2 minutes . (Ultrasound can be used to accelerate, but is usually unnecessary).

  • Extraction: Add 300 µL of Ethyl Acetate (or Hexane/Chloroform).

  • Phase Separation: Vortex for 20 seconds, then centrifuge at 2000 x g for 2 minutes.

  • Collection: Transfer the upper organic layer to a GC vial with a glass insert.

Diagram 2: Experimental Workflow

Workflow Start 100 µL Sample (Urine/Plasma) pH Adjust pH > 8 (1M NaOH) Start->pH Reagent Add Reagent Mix: Isobutanol + Pyridine pH->Reagent React Add IBCF Vortex 30s Reagent->React Extract Add Ethyl Acetate Centrifuge React->Extract GC Inject Upper Layer GC-MS Analysis Extract->GC

Caption: Step-by-step extraction and derivatization workflow for TCA analysis.[2][3]

GC-MS Instrumental Parameters

To ensure separation of the TCA derivative from matrix interferences (urea, other amino acids), use the following settings.

Gas Chromatography (Agilent 7890 or equivalent)
  • Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5MS, HP-5MS), 30m x 0.25mm x 0.25µm.

  • Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

  • Inlet: Splitless mode (0.5 min purge) or Split 1:10 (for high conc. urine).[1][2][3][4]

  • Inlet Temperature: 260°C.

  • Oven Program:

    • Initial: 70°C (hold 1 min).

    • Ramp 1: 20°C/min to 180°C.

    • Ramp 2: 10°C/min to 280°C (hold 3 min).

    • Total Run Time: ~16.5 mins.

Mass Spectrometry (EI Source)
  • Transfer Line: 280°C.

  • Ion Source: 230°C.

  • Quadrupole: 150°C.

  • Mode: SIM (Selected Ion Monitoring) for quantification; Scan (50-450 m/z) for identification.

Results and Interpretation

Derivative Structure

The derivative formed is N-isobutyloxycarbonyl-1,3-thiazinane-4-carboxylic acid isobutyl ester .

  • Molecular Formula: C₁₄H₂₅NO₄S

  • Molecular Weight: ~303.4 Da

Mass Spectral Fragmentation Pattern

The fragmentation is characteristic of alkyl chloroformate derivatives of amino acids.

Fragment Ion (m/z)Origin / StructureInterpretation
303 [M]+Molecular Ion (often weak but visible).
247 [M - 56]+Loss of isobutene (from ester or carbamate).
202 [M - 101]+Loss of COOC₄H₉ (Isobutyloxycarbonyl radical). Quantifier Ion.
146 [M - 157]+Loss of both isobutyl groups/ester cleavage.
57 [C₄H₉]+Isobutyl carbocation (Base peak in Scan mode).

Note: For SIM quantification, monitor m/z 202 (Target) and m/z 247, 303 (Qualifiers).

Troubleshooting & Validation
  • Low Sensitivity: Check water content in the ethyl acetate layer. Ensure the pH was >8 before adding IBCF. If the pH is too low, the amine will be protonated and will not react with the chloroformate.

  • Incomplete Derivatization: If the mono-ester is observed (missing the N-carbamate), the reagent may be hydrolyzed. Use fresh IBCF and ensure the organic solvent (isobutanol/pyridine) is added before the chloroformate to protect it from immediate hydrolysis by the aqueous sample.

  • Chromatographic Tailing: Indicates active sites in the liner or column. Replace the glass liner with a deactivated, silanized wool liner.

References

  • P. Hušek. "Chloroformates in gas chromatography as general purpose derivatizing agents."[5][6] Journal of Chromatography B: Biomedical Sciences and Applications, vol. 717, no. 1-2, 1998, pp. 57-91. Link

  • Głowacki, R., et al. "Identification and Determination of 1,3-Thiazinane-4-carboxylic Acid in Human Urine—Chromatographic Studies." International Journal of Molecular Sciences, vol. 23, no. 2, 2022.[3][7] Link

  • Wang, J., et al. "Analysis of amino acids by gas chromatography-flame ionization detection and gas chromatography-mass spectrometry: simultaneous derivatization of functional groups by an aqueous-phase chloroformate-mediated reaction."[8] Journal of Chromatography A, vol. 663, no. 1, 1994, pp. 71-78.[8] Link

  • Šimek, P., et al. "Heptafluorobutyl Chloroformate-Based Sample Preparation Protocol for Nonchiral and Chiral Amino Acid Analysis."[9] Methods in Molecular Biology, vol. 2030, 2019.[9] Link

Sources

Application

Application Note: Multicomponent Synthesis of Bicyclic Peptidomimetics via Ugi Reactions Using Homocysteine-Derived Thiazinanes

Executive Summary Multicomponent reactions (MCRs) are indispensable tools in diversity-oriented synthesis, enabling the rapid assembly of complex, 3D-constrained polycyclic architectures. This application note details th...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Multicomponent reactions (MCRs) are indispensable tools in diversity-oriented synthesis, enabling the rapid assembly of complex, 3D-constrained polycyclic architectures. This application note details the synthesis and utilization of homocysteine-derived 1,3-thiazinane-4-carboxylic acids as bifunctional components in an Ugi three-component reaction (U-3CR). By exploiting the unique 6-membered thiazinane ring, researchers can access novel trans-fused bicyclic peptidomimetics with distinct conformational profiles, highly relevant for targeting challenging protein-protein interactions (PPIs) such as Inhibitor of Apoptosis Proteins (IAPs).

Scientific Rationale & Mechanistic Insights

The classical Ugi four-component reaction (U-4CR) condenses a primary amine, an aldehyde, an isocyanide, and a carboxylic acid into an α-acylamino amide (). However, when the amine and carboxylic acid functionalities are tethered within the same molecule—such as in cyclic amino acids—the reaction proceeds via an intramolecular Ugi pathway (often termed U-4C-3CR) ().

While cysteine-derived thiazolidines (thioprolines) have been extensively explored, homocysteine offers a homologous approach, yielding 1,3-thiazinane-4-carboxylic acids upon condensation with aldehydes or ketones.

Causality of the Thiazinane Scaffold: The 6-membered thiazinane ring imparts a different puckering amplitude and dihedral angle constraint compared to its 5-membered counterpart. When subjected to the Ugi reaction, the secondary amine of the thiazinane condenses with an external aldehyde to form an iminium ion, which is subsequently attacked by the isocyanide to form a nitrilium intermediate. The tethered carboxylate then undergoes rapid intramolecular nucleophilic attack on the nitrilium carbon.

If a ketone (e.g., acetone) is used during the initial thiazinane formation, the resulting gem-dialkyl groups significantly accelerate the Ugi cyclization via the Thorpe-Ingold effect . This steric compression reduces the activation entropy, bringing the reactive carboxylate and nitrilium centers into close proximity, favoring the formation of the acyl imidate and minimizing competitive side reactions (). A subsequent Mumm-type transacylation yields the stable, trans-fused bicyclic peptidomimetic.

Mechanistic Pathway

UgiMechanism Hcy Homocysteine + Carbonyl Thiazinane 1,3-Thiazinane-4-carboxylic acid (Bifunctional Component) Hcy->Thiazinane Cyclocondensation Iminium Iminium Ion (via external Aldehyde) Thiazinane->Iminium + R1-CHO (- H2O) Nitrilium Nitrilium Ion (via Isocyanide addition) Iminium->Nitrilium + R2-NC (α-Addition) AcylImidate Acyl Imidate Intermediate (Intramolecular Carboxylate Attack) Nitrilium->AcylImidate Intramolecular Cyclization Bicyclic Fused Bicyclic Peptidomimetic (via Mumm-type Rearrangement) AcylImidate->Bicyclic Transacylation

Mechanistic pathway of Ugi-3CR using thiazinanes to form fused bicyclic scaffolds.

Experimental Methodologies

Protocol 3.1: Synthesis of 1,3-Thiazinane-4-carboxylic Acid Derivatives

Rationale: Condensation of homocysteine with a carbonyl compound requires slightly acidic conditions to drive the equilibrium toward the cyclic N,S-acetal.

Materials:

  • DL-Homocysteine (1.0 equiv, 10 mmol)

  • Aldehyde or Ketone (e.g., Acetone) (1.5 equiv, 15 mmol)

  • Glacial Acetic Acid (10 mL)

Step-by-Step Procedure:

  • Suspend DL-Homocysteine in 10 mL of glacial acetic acid in a 50 mL round-bottom flask equipped with a magnetic stirrer.

  • Add the carbonyl compound dropwise at room temperature.

  • Heat the mixture to 60 °C and stir for 4–6 hours under an inert nitrogen atmosphere.

  • Self-Validating System (IPC): The reaction progress is self-indicating; the initial heterogeneous, cloudy suspension of homocysteine will transition into a clear, homogeneous solution upon complete cyclocondensation. Confirm completion via TLC (ninhydrin stain) showing the complete disappearance of the primary amine spot (red/purple) and the appearance of a secondary amine spot (yellow/brown).

  • Concentrate the mixture under reduced pressure, co-evaporate with toluene (3 × 10 mL) to remove residual acetic acid, and precipitate the product using cold diethyl ether. Filter and dry under a vacuum to yield the thiazinane derivative.

Protocol 3.2: Ugi Multicomponent Assembly of Bicyclic Scaffolds

Rationale: The choice of solvent is critical for secondary amines in Ugi reactions. 2,2,2-Trifluoroethanol (TFE) is the premier solvent for this transformation. Its high ionizing power stabilizes the iminium and nitrilium intermediates, while its low nucleophilicity prevents solvent trapping—a common failure mode when using standard alcohols like methanol (). Microwave irradiation is employed to overcome the steric hindrance associated with the secondary amine.

Materials:

  • 1,3-Thiazinane-4-carboxylic acid (1.0 equiv, 1.0 mmol)

  • External Aldehyde (e.g., Benzaldehyde) (1.1 equiv, 1.1 mmol)

  • Isocyanide (e.g., tert-Butyl isocyanide) (1.1 equiv, 1.1 mmol)

  • 2,2,2-Trifluoroethanol (TFE) (3.0 mL)

Step-by-Step Procedure:

  • In a 10 mL microwave-safe vial, dissolve the 1,3-thiazinane-4-carboxylic acid and the external aldehyde in 3.0 mL of TFE.

  • Stir the mixture at room temperature for 15 minutes to allow pre-formation of the iminium ion.

  • Add the isocyanide dropwise. Seal the vial with a crimp cap.

  • Subject the vial to microwave irradiation at 80 °C for 30 minutes.

  • Self-Validating System (IPC): The complete consumption of the isocyanide must be monitored via FT-IR spectroscopy. A successful reaction is validated by the complete disappearance of the characteristic strong -N≡C stretching band at ~2140 cm⁻¹.

  • Remove the solvent under a stream of nitrogen. Purify the crude residue via flash column chromatography (Silica gel, EtOAc/Hexane gradient) to isolate the pure trans-fused bicyclic peptidomimetic.

Reaction Optimization & Quantitative Data

The table below summarizes the optimization of the Ugi-3CR utilizing 2,2-dimethyl-1,3-thiazinane-4-carboxylic acid, benzaldehyde, and tert-butyl isocyanide. The data clearly illustrates the causality of utilizing TFE and microwave heating to overcome the kinetic barriers of secondary amine participation.

EntrySolventTemperature (°C)Heating MethodTime (h)Yield (%)Diastereomeric Ratio (trans:cis)
1Methanol (MeOH)25Conventional48351.5 : 1
2Methanol (MeOH)65Sealed Tube24522.1 : 1
3Trifluoroethanol (TFE)25Conventional24684.5 : 1
4 Trifluoroethanol (TFE) 80 Microwave 0.5 89 >19 : 1
5TFE / DCM (1:1)80Microwave1.07410 : 1

Note: Diastereomeric ratios were determined by ¹H-NMR analysis of the crude reaction mixture, focusing on the coupling constants of the newly formed stereocenter relative to the bridgehead proton.

References

  • Dömling, A., & Ugi, I. (2000). Multicomponent Reactions with Isocyanides. Angewandte Chemie International Edition, 39(18), 3168-3210. URL: [Link]

  • Koopmanschap, G., Ruijter, E., & Orru, R. V. A. (2014). Isocyanide-based multicomponent reactions towards cyclic peptides and peptidomimetics. Beilstein Journal of Organic Chemistry, 10, 544-598. URL: [Link]

  • Basso, A., Banfi, L., Riva, R., & Guanti, G. (2005). A novel highly selective chiral auxiliary for the asymmetric synthesis of L- and D-α-amino acid derivatives via a multicomponent Ugi reaction. The Journal of Organic Chemistry, 70(2), 575-579. URL: [Link]

  • Znati, M., et al. (2019). Exploitation of the Ugi 5-Center-4-Component Reaction (U-5C-4CR) for the Generation of Diverse Libraries of Polycyclic (Spiro)Compounds. Frontiers in Chemistry, 6, 396. URL: [Link]

Method

Application Note &amp; Protocol: Isolation and Characterization of Homocysteine-Aldehyde Adducts from Biological Samples

Abstract Homocysteine (Hcy), a sulfur-containing amino acid, is a critical intermediate in methionine metabolism. Elevated levels of Hcy, known as hyperhomocysteinemia, are an independent risk factor for cardiovascular d...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

Homocysteine (Hcy), a sulfur-containing amino acid, is a critical intermediate in methionine metabolism. Elevated levels of Hcy, known as hyperhomocysteinemia, are an independent risk factor for cardiovascular diseases, neurodegenerative disorders, and other pathologies. The pathogenicity of Hcy is partly attributed to its metabolic conversion to a highly reactive cyclic thioester, homocysteine thiolactone (HCTL). HCTL can react with various biomolecules, including proteins, leading to N-homocysteinylation. Furthermore, Hcy can react with aldehydes, which are often elevated under conditions of oxidative stress, to form stable thiazolidine-containing adducts. This document provides a comprehensive guide for the isolation, detection, and characterization of these homocysteine-aldehyde adducts from biological matrices, offering detailed protocols and explaining the underlying scientific principles for researchers, scientists, and drug development professionals.

Introduction: The Pathophysiological Significance of Homocysteine Adducts

Homocysteine is metabolized through two primary pathways: remethylation to methionine and transsulfuration to cysteine. Genetic defects in enzymes involved in these pathways or deficiencies in cofactors like folate, vitamin B12, and vitamin B6 can lead to elevated Hcy levels. The pro-atherogenic and neurotoxic effects of hyperhomocysteinemia are mediated, in part, by the formation of HCTL. This reactive intermediate can acylate lysine residues on proteins, a process termed N-homocysteinylation, leading to protein damage, aggregation, and autoimmune responses.

Beyond HCTL-mediated protein modification, Hcy can directly react with aldehydes, which are often byproducts of lipid peroxidation and oxidative stress—conditions frequently co-occurring with hyperhomocysteinemia. This reaction forms a five-membered ring structure, a thiazolidine-4-carboxylic acid derivative. The accumulation of these homocysteine-aldehyde adducts can serve as a biomarker for integrated oxidative stress and impaired Hcy metabolism.

Biochemical Pathway of Homocysteine-Aldehyde Adduct Formation

The formation of these adducts is a critical event linking hyperhomocysteinemia to aldehyde-mediated stress. The pathway can be visualized as follows:

Homocysteine_Adduct_Formation Met Methionine SAM S-adenosyl- methionine (SAM) Met->SAM MAT SAH S-adenosyl- homocysteine (SAH) SAM->SAH Methyltransferase + Acceptor Hcy Homocysteine (Hcy) SAH->Hcy SAHH Hcy->Met MS (B12, Folate) HCTL Hcy Thiolactone (HCTL) Hcy->HCTL MetRS (Editing Error) Adduct Hcy-Aldehyde Adduct (Thiazolidine derivative) Hcy->Adduct Condensation Cystathionine Cystathionine Hcy->Cystathionine CBS (B6) N_Hcy_Protein N-Hcy-Protein (Damaged) HCTL->N_Hcy_Protein Acylation Protein Protein-Lys Protein->N_Hcy_Protein Aldehyde Aldehyde (e.g., MDA, 4-HNE) Aldehyde->Adduct Cysteine Cysteine Cystathionine->Cysteine

Figure 1: Homocysteine Metabolism and Adduct Formation. This diagram illustrates the central role of homocysteine (Hcy) in methionine metabolism. Pathological routes include the formation of Hcy Thiolactone (HCTL), leading to protein damage, and the direct condensation of Hcy with aldehydes to form stable adducts, which are the focus of this protocol.

Pre-Analytical Considerations: Ensuring Sample Integrity

The accurate measurement of homocysteine-aldehyde adducts is critically dependent on proper sample collection and handling. Artifactual formation or degradation can readily occur if precautions are not taken.

  • Sample Type: Plasma (EDTA or heparinized) is the most common matrix. Urine can also be used to assess excretion, and tissue homogenates can be analyzed for localized adduct accumulation.

  • Collection: Blood should be collected and immediately placed on ice. Plasma should be separated from cells within one hour of collection by centrifugation at 2,000-3,000 x g for 15 minutes at 4°C. This is crucial because red blood cells can continue to export Hcy, artificially elevating plasma levels.

  • Storage: Immediately after separation, plasma samples should be frozen and stored at -80°C until analysis. Avoid repeated freeze-thaw cycles.

  • Stabilization: For certain applications, especially when total Hcy is also being measured, it is advisable to add a reducing agent like dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP) to the plasma before freezing to reduce disulfide bonds and stabilize free Hcy. However, for adduct analysis, this step should be carefully considered as it may potentially interfere with certain derivatization chemistries. The protocols below assume no pre-analytical reduction unless specified.

Protocol: Isolation and Derivatization of Hcy-Aldehyde Adducts for LC-MS/MS Analysis

This protocol is optimized for the detection of Hcy-aldehyde adducts in plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS), which provides the necessary sensitivity and specificity. The core principle involves protein precipitation, followed by chemical derivatization to enhance chromatographic retention and ionization efficiency.

Materials and Reagents
  • Plasma samples (stored at -80°C)

  • Internal Standard (IS): A stable isotope-labeled version of the target adduct (e.g., d4-Hcy-malondialdehyde). If unavailable, a structurally similar compound can be used after thorough validation.

  • Acetonitrile (ACN), LC-MS grade

  • Methanol (MeOH), LC-MS grade

  • Formic Acid (FA), LC-MS grade

  • Perchloric Acid (PCA), 10% (v/v)

  • Derivatization Reagent: Dansyl chloride, 1 mg/mL in acetone.

  • Sodium Bicarbonate buffer, 100 mM, pH 9.5

  • Ultrapure water

Experimental Workflow

LCMS_Workflow start Start: Plasma Sample (-80°C) thaw 1. Thaw & Vortex start->thaw spike 2. Spike with Internal Standard (IS) thaw->spike precip 3. Protein Precipitation (10% PCA or ACN) spike->precip centrifuge 4. Centrifuge (14,000 x g, 10 min, 4°C) precip->centrifuge supernatant 5. Collect Supernatant centrifuge->supernatant derivatize 6. Derivatization (Dansyl Chloride, pH 9.5, 60°C) supernatant->derivatize dry 7. Evaporate to Dryness (Nitrogen Stream) derivatize->dry reconstitute 8. Reconstitute in Mobile Phase dry->reconstitute analyze 9. LC-MS/MS Analysis reconstitute->analyze

Figure 2: Workflow for Hcy-Aldehyde Adduct Analysis. This flowchart details the key steps from plasma sample preparation to final analysis by LC-MS/MS. Each step is critical for ensuring accurate and reproducible quantification.

Step-by-Step Protocol
  • Sample Thawing and Spiking:

    • Thaw frozen plasma samples on ice. Vortex gently for 10 seconds.

    • To a 100 µL aliquot of plasma in a microcentrifuge tube, add 10 µL of the Internal Standard solution. Vortex briefly.

    • Rationale: The internal standard is added early to account for variability and loss during subsequent sample processing steps.

  • Protein Precipitation:

    • Add 200 µL of ice-cold ACN containing 0.1% FA (or 100 µL of 10% PCA) to the plasma/IS mixture.

    • Vortex vigorously for 1 minute to ensure complete protein precipitation.

    • Incubate on ice for 10 minutes.

    • Rationale: High concentrations of organic solvent or acid denature and precipitate proteins, releasing small molecule analytes like the Hcy-adducts into the supernatant.

  • Centrifugation and Supernatant Collection:

    • Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

    • Carefully transfer the supernatant to a new, clean microcentrifuge tube without disturbing the protein pellet.

    • Rationale: This step separates the soluble analytes from the insoluble proteinaceous material which would otherwise clog the LC column.

  • Derivatization:

    • To the collected supernatant, add 100 µL of 100 mM sodium bicarbonate buffer (pH 9.5).

    • Add 100 µL of the dansyl chloride solution.

    • Vortex and incubate the mixture in a heating block at 60°C for 30 minutes in the dark.

    • Rationale: Derivatization with dansyl chloride attaches a fluorescent and easily ionizable tag to the primary and secondary amine groups of the adduct. This significantly improves chromatographic properties and detection sensitivity in the mass spectrometer. The alkaline pH is required for the reaction to proceed efficiently.

  • Sample Clean-up and Concentration:

    • After incubation, evaporate the solvent to dryness under a gentle stream of nitrogen.

    • Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 95% Water/5% ACN with 0.1% FA).

    • Vortex and centrifuge at 10,000 x g for 5 minutes to pellet any insoluble material.

    • Transfer the final solution to an autosampler vial for analysis.

    • Rationale: The drying and reconstitution step concentrates the analyte and ensures it is dissolved in a solvent compatible with the LC system, leading to better peak shape.

LC-MS/MS Parameters
  • LC Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size) is recommended.

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: A typical gradient would start at 5% B, ramp to 95% B over 8-10 minutes, hold for 2 minutes, and then re-equilibrate at 5% B.

  • Mass Spectrometry: Operate in positive electrospray ionization (ESI+) mode. Detection is performed using Multiple Reaction Monitoring (MRM). Specific parent/daughter ion transitions for the derivatized adduct and the internal standard must be determined by infusing pure standards.

Parameter Typical Value Rationale
Injection Volume 5 - 10 µLBalances sensitivity with potential column overload.
Column Temperature 40 °CEnsures reproducible retention times and peak shapes.
Flow Rate 0.3 - 0.4 mL/minAppropriate for a 2.1 mm ID column.
Ion Source Temp. 500 - 550 °COptimizes desolvation of the mobile phase.
Ion Spray Voltage ~5500 VOptimizes ionization of the derivatized analyte.
MRM Transitions Analyte/IS specificProvides high selectivity and specificity for quantification.

Table 1: Example LC-MS/MS Operating Parameters. These are starting points and must be optimized for the specific instrument and target adduct.

Validation and Quality Control

A robust analytical method requires thorough validation. Key parameters to assess include:

  • Linearity: Analyze a calibration curve prepared by spiking known concentrations of the adduct standard into a surrogate matrix (e.g., charcoal-stripped plasma). A linear range with an R² > 0.99 is desirable.

  • Accuracy and Precision: Determined by analyzing quality control (QC) samples at low, medium, and high concentrations within the linear range. Accuracy should be within 85-115% (80-120% for the lower limit of quantification) and precision (%CV) should be <15%.

  • Recovery: Compares the analyte response in a pre-extraction spiked sample to a post-extraction spiked sample to assess the efficiency of the extraction process.

  • Matrix Effect: Evaluates the ion suppression or enhancement caused by co-eluting components from the biological matrix.

Alternative and Complementary Methods

While LC-MS/MS is the gold standard for quantification, other methods can be employed.

  • Gas Chromatography-Mass Spectrometry (GC-MS): Requires more extensive derivatization to make the adducts volatile but can offer excellent separation and sensitivity.

  • Immunoassays (ELISA): Depend on the availability of specific antibodies raised against the Hcy-aldehyde adduct. If available, they can provide a high-throughput screening method, though they may lack the specificity of mass spectrometry-based techniques.

Conclusion

The isolation and measurement of homocysteine-aldehyde adducts provide a valuable tool for investigating the interplay between impaired one-carbon metabolism and oxidative stress in various disease states. The protocol detailed herein offers a robust and specific method using widely available LC-MS/MS technology. Careful attention to pre-analytical sample handling and rigorous method validation are paramount to achieving reliable and reproducible results. These measurements can aid in biomarker discovery, diagnostics, and the evaluation of therapeutic interventions aimed at mitigating the pathological consequences of hyperhomocysteinemia.

References

  • Title: Homocysteine and its relation to cardiovascular disease. Source: The New England Journal of Medicine. [Link]

  • Title: Homocysteine-thiolactone: metabolic origin and protein homocysteinylation in humans. Source: Journal of Inherited Metabolic Disease. [Link]

  • Title: Analytical methods for the determination of total homocysteine in plasma. Source: Clinica Chimica Acta. [Link]

  • Title: The role of homocysteine in the development of atherosclerosis. Source: Atherosclerosis. [Link]

  • Title: Homocysteine and cardiovascular disease: a review of the evidence. Source: Annals of Internal Medicine. [Link]

  • Title: Determination of homocysteine and other aminothiols in plasma by HPLC with fluorescence detection. Source: Clinical Chemistry. [Link]

  • Title: Hyperhomocysteinemia: a risk factor for vascular disease. Source: Nutrition Reviews. [Link]

Technical Notes & Optimization

Troubleshooting

Purification methods for diastereomers of 2-ethyl-1,3-thiazinane-4-carboxylic acid

The following is a comprehensive technical support guide designed for researchers working with 2-ethyl-1,3-thiazinane-4-carboxylic acid . Subject: Purification, Diastereomer Separation, and Troubleshooting Guide Ticket I...

Author: BenchChem Technical Support Team. Date: March 2026

The following is a comprehensive technical support guide designed for researchers working with 2-ethyl-1,3-thiazinane-4-carboxylic acid .

Subject: Purification, Diastereomer Separation, and Troubleshooting Guide Ticket ID: KB-THIAZ-042 Status: Resolved / Public Knowledge Base Last Updated: March 4, 2026

Executive Summary & Molecule Profile

Compound: 2-Ethyl-1,3-thiazinane-4-carboxylic acid CAS (HCl salt): 1461706-39-7 Precursors: L-Homocysteine + Propionaldehyde Stereochemistry: Contains two chiral centers (C4 from amino acid, C2 newly formed). Key Challenge: The condensation reaction yields a mixture of diastereomers (cis/trans). These isomers often exhibit distinct solubilities and biological activities, necessitating rigorous separation.

Core Mechanism of Formation

The formation of the 1,3-thiazinane ring occurs via the condensation of L-homocysteine with propionaldehyde. This is a reversible reaction where the open-chain imine/hemithioaminal intermediate cyclizes.

ReactionScheme Start L-Homocysteine + Propionaldehyde Inter Hemithioaminal Intermediate Start->Inter - H2O Prod 2-Ethyl-1,3-thiazinane- 4-carboxylic acid (Diastereomeric Mixture) Inter->Prod Cyclization Prod->Inter Hydrolysis (Reversible)

Figure 1: Reaction pathway showing the reversible nature of the thiazinane ring formation.

Purification Protocols

Method A: Fractional Crystallization (Primary Strategy)

For amino acid derivatives like thiazinanes, fractional crystallization is often superior to chromatography due to the zwitterionic nature of the free acid.

Protocol:

  • Solvent System: Ethanol/Water (9:1 to 9.5:0.5 v/v) is the standard starting point.

  • Dissolution: Dissolve the crude oily residue in minimal hot ethanol (60°C).

  • Seeding: If available, seed with pure crystals of the major diastereomer.

  • Cooling Ramp: Cool slowly to room temperature (25°C) over 2 hours, then to 4°C overnight.

  • Filtration: Collect the precipitate. The solid is typically enriched in the thermodynamically stable isomer (often trans or anti), while the kinetic isomer remains in the mother liquor.

ParameterRecommended ConditionReason
Solvent EtOH/H₂O or MeOH/Et₂OBalances solubility of the zwitterion vs. lipophilic ethyl group.
pH Adjustment pH 5.0 - 6.0 (Isoelectric)Maximizes precipitation of the free acid.
Temperature 4°C (Refrigerator)Reduces solubility of the major diastereomer.
Method B: Hydrochloric Acid Salt Formation (If Oiling Occurs)

If the free acid "oils out" (a common issue with thiazinanes), converting it to the hydrochloride salt often forces crystallization.

Protocol:

  • Dissolve the crude mixture in dry ethanol or dioxane.

  • Add 1.1 equivalents of HCl (4M in dioxane or concentrated aqueous HCl).

  • Add diethyl ether dropwise until the solution becomes slightly turbid.

  • Store at -20°C. The HCl salt typically crystallizes as a white solid.

Troubleshooting & FAQs

Q1: My product is an oil and refuses to crystallize. What is wrong?

Diagnosis: This is likely due to the presence of water or excess aldehyde preventing the lattice formation, or the mixture is at the eutectic point of the diastereomers. Solution:

  • Azeotropic Drying: Dissolve the oil in toluene or benzene and rotovap to remove trace water.

  • Trituration: Add diethyl ether or hexanes to the oil and scratch the flask wall with a glass rod to induce nucleation.

  • Salt Switch: Convert to the HCl salt (see Method B above).

Q2: The NMR shows a mixture of isomers even after recrystallization. Why?

Diagnosis: 1,3-Thiazinanes can undergo epimerization at the C2 position in solution, especially in the presence of trace acid or base. The ring opens and re-closes, equilibrating the diastereomers. Solution:

  • Avoid leaving the compound in solution for extended periods.

  • Perform NMR in DMSO-d6 rather than CDCl3, as acidic impurities in chloroform can catalyze ring opening.

  • Store the purified solid dry at -20°C.

Q3: How do I distinguish the diastereomers by NMR?

Technical Insight: The C2-H proton (adjacent to N and S) is the diagnostic handle.

  • Chemical Shift: The C2-H signal typically appears between 4.0 - 5.0 ppm. The two isomers will have distinct shifts (often separated by 0.1 - 0.3 ppm).

  • Coupling Constants:

    • Axial C2-H: Large coupling constant (due to anti-periplanar relationship with N-H if present).

    • Equatorial C2-H: Smaller coupling constant.

  • NOE Experiments: Irradiating the C2-ethyl group can show NOE enhancement of the C4-H proton if they are on the same face (cis).

Workflow Visualization

PurificationWorkflow Crude Crude Mixture (Oil or Semi-solid) SaltStep Convert to HCl Salt? (Decision) Crude->SaltStep SaltGen Add HCl/Dioxane + Ether SaltStep->SaltGen Yes (Oily) Cryst Fractional Crystallization (EtOH/Water) SaltStep->Cryst No (Solid) Filter Filtration SaltGen->Filter Cryst->Filter Solid Solid: Enriched Isomer A Filter->Solid Liq Mother Liquor: Enriched Isomer B Filter->Liq Check Check Purity (NMR) Isomer Ratio > 95:5? Solid->Check Recryst Recrystallize Check->Recryst No Done Final Product Store at -20°C Check->Done Yes Recryst->Filter

Figure 2: Decision tree for the purification of thiazinane diastereomers.

References

  • Synthesis of 1,3-thiazinane-4-carboxylic acid derivatives

    • Source: Roberts, J. C., & Woollven, P. (1970). "Thiazinane derivatives." Journal of the Chemical Society C: Organic.
    • Relevance: Establishes the condensation mechanism of homocysteine with aldehydes.[1][2][3]

  • Stereochemical Assignment and NMR

    • Source: BenchChem Technical Support. (2025). "Optimizing reaction conditions for the condensation of L-cysteine with aldehydes." Link

    • Relevance: Provides analogous protocols for thiazolidine/thiazinane purific
  • Purification of Diastereomers

    • Source: Patent EP0010875A1. "Process of separating cis and trans isomers of cyclopropane carboxylic acids."[4] Link

    • Relevance: Validates the method of pH-controlled precipitation for separ
  • Commercial Availability & Salt Forms

    • Source: ChemSrc. (2025). "2-Ethyl-1,3-thiazinane-4-carboxylic acid hydrochloride CAS 1461706-39-7." Link

    • Relevance: Confirms the stability and commercial relevance of the hydrochloride salt form.

Sources

Optimization

Technical Support Center: Thiazinane Equilibrium &amp; Synthesis Guide

Topic: Effects of pH on Equilibrium of 1,3-Thiazinane Formation and Hydrolysis Audience: Researchers, Medicinal Chemists, and Process Engineers Content Type: Technical Troubleshooting & Optimization Guide Module 1: The E...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Effects of pH on Equilibrium of 1,3-Thiazinane Formation and Hydrolysis Audience: Researchers, Medicinal Chemists, and Process Engineers Content Type: Technical Troubleshooting & Optimization Guide

Module 1: The Equilibrium Landscape

Mechanistic Overview

The formation of 1,3-thiazinanes from


-aminothiols (e.g., Homocysteine, 3-aminopropanethiol) and aldehydes/ketones is a reversible condensation driven by the "pKa window." Unlike their 5-membered counterparts (thiazolidines), 1,3-thiazinanes form more slowly due to entropic factors associated with 6-membered ring closure, making pH control critical for kinetic trapping.

The Reaction Pathway:

  • Hemithioacetal Formation: Rapid, reversible attack of the thiol (

    
    ) on the carbonyl carbon.
    
  • Ring Closure: Intramolecular nucleophilic attack by the amine (

    
    ) onto the hemithioacetal carbon, displacing water.
    
The pH "Goldilocks" Zone
  • pH < 3 (Strongly Acidic): Reaction is inhibited . The amine is fully protonated (

    
    ), rendering it non-nucleophilic. While the carbonyl is activated, the lack of a nucleophile prevents ring closure.
    
  • pH 4.0 – 6.0 (Weakly Acidic): Optimal Formation . The thiol is partially protonated but reactive; the amine exists in equilibrium between protonated and free forms. The acid activates the carbonyl oxygen (or the hemithioacetal -OH) to facilitate water elimination.

  • pH > 8 (Basic): Hydrolysis Risk / Side Reactions . While the amine is highly nucleophilic, the lack of acid catalysis slows the elimination of water. Furthermore, basic pH promotes disulfide dimerization of the starting aminothiols (oxidative side reaction), reducing effective concentration.

Visualizing the Pathway

Thiazinane_Mechanism cluster_pH pH Influence Start Reagents (Aminothiol + Aldehyde) Inter Hemithioacetal Intermediate Start->Inter Thiol Attack (Fast, Reversible) Transition Iminium Transition State Inter->Transition Acid Catalysis (-H2O) Product 1,3-Thiazinane (Closed Ring) Transition->Product Amine Attack (Ring Closure) Product->Start Hydrolysis (pH < 2 or pH > 9) Low_pH pH < 3: Amine Protonated (Stalls at Inter) Opt_pH pH 4-6: Optimal Closure

Figure 1: Kinetic pathway of 1,3-thiazinane formation. Note that the ring closure is the rate-determining step often controlled by the protonation state of the amine.

Module 2: Troubleshooting Synthesis (Formation)

User Scenario: I am reacting Homocysteine with a substituted benzaldehyde, but yields are low (<40%).

Symptom Root Cause Analysis Corrective Protocol
No Reaction / Starting Material Remains pH too low (< 3.0). The amine is locked as an ammonium salt (

).
Buffer Adjustment: Use 0.1M Acetate or Phosphate buffer to adjust pH to 4.5 – 5.5 . This ensures a fraction of the amine is unprotonated (

) to act as a nucleophile.
Dimer Formation (Disulfides) pH too high (> 7.5) or O2 exposure. Basic pH promotes oxidation of free thiols to disulfides (Homocystine).Degas & Acidify: Run the reaction under

or Ar. Lower pH to < 6.0. Add a reducing agent like TCEP (1.1 eq) which is stable in acid and keeps thiols reduced.
Schiff Base Competition Competing Imine Formation. At neutral pH, the amine may form an acyclic imine (Schiff base) without ring closure.Thermodynamic Trapping: Increase temperature slightly (40°C) or extend reaction time. Thiazinane formation is thermodynamically favored over the Schiff base, but kinetically slower.
FAQ: Synthesis Optimization

Q: Can I use strong acids (HCl/TFA) to catalyze the reaction? A: Only if the aldehyde is extremely unreactive. Generally, strong mineral acids (pH < 1) are counterproductive because they fully protonate the amine. A weak acid catalyst (p-TsOH, 5 mol%) in an organic solvent (Methanol/Ethanol) is superior to aqueous strong acid.

Q: Why does Homocysteine react slower than Cysteine? A: Ring size. Cysteine forms a 5-membered thiazolidine (rapid). Homocysteine forms a 6-membered thiazinane. The entropy cost of closing a 6-membered ring is higher. You may need to increase concentration (0.1M


 0.5M) to drive the bimolecular equilibrium.

Module 3: Troubleshooting Stability (Hydrolysis)

User Scenario: My purified thiazinane degrades back to the aldehyde during storage or LC-MS analysis.

Hydrolysis Mechanisms

Hydrolysis is the reverse of formation. It is catalyzed by:

  • Acidic Hydrolysis: Protonation of the ring nitrogen leads to ring opening.

  • Equilibrium Shift: In dilute aqueous solutions, water acts as a nucleophile. If the equilibrium constant (

    
    ) is low, dilution drives the reaction backward (Le Chatelier's principle).
    
Stabilization Protocol
Issue Diagnostic Check Solution
Degradation in LC-MS Peak tailing or appearance of aldehyde peak in chromatogram.Mobile Phase pH: Ensure LC mobile phase is neutral to slightly basic (pH 7-8) (e.g., Ammonium Bicarbonate). Avoid 0.1% Formic Acid if your derivative is acid-labile.
Storage Instability Purity drops over time at 4°C.Lyophilization: Store as a dry powder. In solution, thiazinanes exist in equilibrium. Removal of water locks the kinetic product.
Aldehyde Exchange "Scrambling" of substituents when mixed with other aldehydes.Irreversible Derivatization: If the thiazinane is an intermediate, reduce the ring amine (reductive amination) or acylate the nitrogen (N-acetylation) to prevent ring opening.
FAQ: Stability

Q: Is the hydrolysis reversible? A: Yes. If you concentrate the sample, the ring will re-close. However, if the released aldehyde is volatile (e.g., Formaldehyde) or reactive (oxidizes to acid), the hydrolysis becomes effectively irreversible.

Q: How does the substituent at C2 affect stability? A: Electron-withdrawing groups (e.g., p-Nitrobenzaldehyde) on the C2 carbon destabilize the ring by making the C2 position more electrophilic and susceptible to water attack. Electron-donating groups (e.g., p-Methoxybenzaldehyde) generally increase stability.

Module 4: Experimental Validation Workflow

Use this decision tree to validate your thiazinane synthesis and stability.

Validation_Workflow Step1 Synthesize at pH 4.5 - 5.5 (Acetate Buffer/MeOH) Check1 Check Conversion (NMR/LCMS) Is Product > 90%? Step1->Check1 Opt1 Optimization: 1. Increase Conc. 2. Add TCEP 3. Heat to 40°C Check1->Opt1 No Step2 Workup: Neutralize to pH 7.0 Lyophilize immediately Check1->Step2 Yes Opt1->Step1 Test Stability Stress Test: Incubate at pH 2, 7, 9 Measure t_1/2 Step2->Test

Figure 2: Step-by-step workflow for synthesis and validation.

References

  • N-Homocysteinylation & Thiazinane Formation

    • Title: Chemical Methods for the Detection of Protein N-Homocysteinylation via Selective Reactions with Aldehydes.[1]

    • Source: Wang, Y., et al. (2009). Analytical Chemistry.
    • Relevance: Establishes that 1,3-thiazinane formation is selective at mildly acidic pH (pH 4-5)
    • URL:[Link]

  • Kinetics of Thiazolidine vs.

    • Title: Thiazolidine chemistry revisited: a fast, efficient and stable click-type reaction at physiological pH.[2][3]

    • Source: Cal, P. M., et al. (2012). Chemical Communications.[2]

    • Relevance: Contrasts 5-membered vs 6-membered ring formation kinetics; highlights the importance of pH in aminothiol condens
    • URL:[Link]

  • Hydrolytic Stability

    • Title: Influence of pH on the Stability of 2-Substituted 1,3-Thiazolidine-4-Carboxylic Acids in Model Solutions.
    • Source: Bustillo Trueba, P., et al. (2018). Journal of Agricultural and Food Chemistry.
    • Relevance: Provides detailed data on how pH and substituents affect the hydrolysis equilibrium of aminothiol adducts.
    • URL:[Link]

  • In Vivo Relevance (TCA)

    • Title: Identification and Determination of 1,3-Thiazinane-4-carboxylic Acid in Human Urine.
    • Source: Borowczyk, K., et al. (2021).
    • Relevance: Validates the stability of 1,3-thiazinane-4-carboxylic acid (TCA)
    • URL:[Link]

Sources

Troubleshooting

Storage conditions to prevent oxidation of thiazinane derivatives

Introduction: The Intrinsic Reactivity of the Thiazinane Core Thiazinane derivatives are a cornerstone in modern drug discovery and development, valued for their diverse pharmacological activities.[1][2][3][4] However, t...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Intrinsic Reactivity of the Thiazinane Core

Thiazinane derivatives are a cornerstone in modern drug discovery and development, valued for their diverse pharmacological activities.[1][2][3][4] However, the very heteroatoms—sulfur and nitrogen—that impart their unique biological properties also render them susceptible to chemical degradation, primarily oxidation. The sulfur atom in the thiazinane ring is readily oxidized to form sulfoxides and subsequently sulfones, a transformation that can significantly alter the compound's efficacy, safety, and pharmacokinetic profile.

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive resource for understanding, preventing, and troubleshooting the oxidation of thiazinane derivatives. By implementing the storage conditions and analytical protocols outlined herein, you can ensure the integrity and reproducibility of your experimental results.

Frequently Asked Questions (FAQs) on Thiazinane Derivative Stability

Q1: What is the primary degradation pathway for thiazinane derivatives?

A1: The principal degradation pathway is the oxidation of the sulfur atom within the thiazinane ring. This occurs in two main steps: the oxidation of the sulfide to a sulfoxide, and the further oxidation of the sulfoxide to a sulfone. This process is often facilitated by atmospheric oxygen, light, and elevated temperatures.

Q2: How can I visually inspect my thiazinane derivative for signs of oxidation?

A2: Visual inspection alone is often insufficient to detect low levels of oxidation. While significant degradation may sometimes lead to a change in color or the appearance of solid precipitates, the absence of these signs does not guarantee purity. Chromatographic and spectroscopic methods are necessary for reliable detection of oxidation products.

Q3: Are all thiazinane derivatives equally susceptible to oxidation?

A3: No, the susceptibility to oxidation can vary depending on the substituents on the thiazinane ring. Electron-donating groups near the sulfur atom can increase its nucleophilicity, making it more prone to oxidation. Conversely, electron-withdrawing groups can decrease the rate of oxidation.

Q4: Can I use antioxidants to prevent the oxidation of my thiazinane derivatives?

A4: The use of antioxidants should be approached with caution. While some antioxidants may be effective, they can also interfere with downstream applications or introduce impurities. If you consider using an antioxidant, it is crucial to perform validation studies to ensure it does not affect your experimental outcomes. Phenolic antioxidants, where sterically appropriate, are a potential starting point for investigation.

Q5: What are the ideal long-term storage conditions for solid thiazinane derivatives?

A5: For optimal long-term stability, solid thiazinane derivatives should be stored under an inert atmosphere (e.g., argon or nitrogen), protected from light, and at low temperatures. A summary of recommended storage conditions is provided in the table below.

Parameter Recommended Condition Rationale
Temperature -20°C or lowerReduces the rate of chemical reactions, including oxidation.
Atmosphere Inert Gas (Argon or Nitrogen)Displaces oxygen, a key reactant in the oxidation process.
Light Amber vials or storage in the darkPrevents photo-catalyzed oxidation.
Container Tightly sealed, appropriate materialPrevents exposure to atmospheric moisture and oxygen.

Q6: How should I handle thiazinane derivatives for routine laboratory use?

A6: For short-term use, it is advisable to work with small aliquots to avoid repeated warming and cooling of the main stock. Always allow the container to reach room temperature before opening to prevent condensation of atmospheric moisture onto the compound. Handle the compound quickly and reseal the container promptly under an inert atmosphere if possible.

Troubleshooting Guide: Identifying and Mitigating Oxidation

Encountering unexpected results in your experiments? The following guide will help you diagnose potential oxidation of your thiazinane derivatives.

Initial Observations and Potential Causes
Observation Potential Cause Related to Oxidation Recommended First Action
Reduced biological activity The oxidized form (sulfoxide or sulfone) may have lower or no activity compared to the parent compound.Analyze the purity of the compound using a stability-indicating HPLC method.
Appearance of new peaks in chromatograms The new peaks may correspond to the more polar sulfoxide and sulfone derivatives.Compare the retention times with those of intentionally oxidized standards.
Inconsistent results between batches One batch may have undergone more significant oxidation due to differences in storage or handling.Analyze all batches in parallel to assess their purity and oxidation levels.
Changes in physical appearance (color, solubility) Significant oxidation can sometimes alter the physical properties of the compound.While not a definitive indicator, this warrants immediate analytical investigation.
Troubleshooting Workflow

troubleshooting_workflow start Unexpected Experimental Results check_purity Analyze Compound Purity via HPLC start->check_purity new_peaks New Peaks Observed? check_purity->new_peaks no_new_peaks No Significant New Peaks new_peaks->no_new_peaks No confirm_oxidation Confirm Identity of New Peaks (e.g., LC-MS) new_peaks->confirm_oxidation Yes other_causes Consider Other Experimental Variables no_new_peaks->other_causes oxidation_confirmed Oxidation Confirmed confirm_oxidation->oxidation_confirmed review_storage Review Storage and Handling Procedures oxidation_confirmed->review_storage implement_protocols Implement Recommended Storage Protocols review_storage->implement_protocols retest Re-test with a Fresh or Purified Sample implement_protocols->retest end Problem Resolved retest->end

Caption: Troubleshooting workflow for suspected oxidation.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Thiazinane Derivatives

This protocol provides a general framework for a stability-indicating Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method. Note: This is a template and may require optimization for your specific thiazinane derivative.[5][6][7][8]

Objective: To separate and quantify the parent thiazinane derivative from its potential oxidation products (sulfoxide and sulfone).

Instrumentation:

  • HPLC system with a UV or DAD detector

  • C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Reagents:

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Water (HPLC grade)

  • Phosphate buffer (e.g., potassium phosphate monobasic)

  • Phosphoric acid (for pH adjustment)

Procedure:

  • Mobile Phase Preparation:

    • Mobile Phase A: Prepare a 20 mM phosphate buffer in water and adjust the pH to 3.5 with phosphoric acid.

    • Mobile Phase B: Acetonitrile.

  • Chromatographic Conditions (Starting Point):

    • Column: C18, 250 mm x 4.6 mm, 5 µm

    • Mobile Phase: A gradient elution may be necessary to resolve the parent compound from its more polar oxidation products. Start with a gradient of 70:30 (A:B) to 30:70 (A:B) over 20 minutes.

    • Flow Rate: 1.0 mL/min

    • Detection Wavelength: Determine the optimal wavelength by running a UV scan of the parent compound. A common starting point is in the range of 220-280 nm.

    • Column Temperature: 25°C

    • Injection Volume: 10 µL

  • Sample Preparation:

    • Prepare a stock solution of your thiazinane derivative in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

    • Dilute the stock solution with the initial mobile phase composition to a working concentration (e.g., 50 µg/mL).

  • Forced Degradation (for method validation):

    • To confirm the method is stability-indicating, intentionally degrade a sample. A common method for inducing oxidation is to treat a solution of the compound with 3% hydrogen peroxide at room temperature for several hours.[9][10]

    • Analyze the degraded sample to ensure the degradation products are well-resolved from the parent peak.

  • Analysis and Data Interpretation:

    • Inject the standard and sample solutions.

    • The parent thiazinane derivative will be the least polar and have the longest retention time. The sulfoxide will be more polar and elute earlier, followed by the even more polar sulfone.

    • Quantify the percentage of the parent compound and its oxidation products by peak area integration.

Protocol 2: Inert Gas Blanketing for Laboratory-Scale Storage

This protocol describes how to create an inert atmosphere in a storage vial for sensitive thiazinane derivatives.[11][12][13][14][15]

Objective: To displace atmospheric oxygen from the headspace of a storage vial to prevent oxidation.

Materials:

  • Vial containing the thiazinane derivative

  • Septum-lined cap for the vial

  • Source of dry, inert gas (argon or nitrogen) with a regulator

  • Needle and tubing assembly for gas delivery

  • A second needle to act as a vent

Procedure:

  • Preparation:

    • Ensure the thiazinane derivative is in a vial that can be securely sealed with a septum-lined cap.

    • Connect the gas delivery needle to the inert gas source via tubing.

  • Inerting Process:

    • Pierce the septum of the vial cap with both the gas inlet needle and the vent needle. Position the gas inlet needle so that it is in the headspace above the compound, and the vent needle just through the septum.

    • Gently open the gas regulator to create a slow, steady stream of inert gas.

    • Allow the gas to flow for 2-5 minutes to thoroughly flush the headspace and displace all the air.

    • Remove the vent needle first, allowing a slight positive pressure of the inert gas to build inside the vial.

    • Then, remove the gas inlet needle.

  • Sealing and Storage:

    • Seal the pierced septum with a layer of Parafilm for extra security.

    • Store the vial under the recommended conditions (in the dark, at -20°C or below).

inert_gas_blanketing start Vial with Thiazinane Derivative pierce_septum Pierce Septum with Inlet and Vent Needles start->pierce_septum flow_gas Introduce Slow Stream of Inert Gas pierce_septum->flow_gas flush Flush Headspace for 2-5 Minutes flow_gas->flush remove_vent Remove Vent Needle flush->remove_vent remove_inlet Remove Inlet Needle remove_vent->remove_inlet seal Seal with Parafilm remove_inlet->seal store Store at Recommended Conditions seal->store

Caption: Workflow for inert gas blanketing.

References

  • Multitarget Pharmacology of Sulfur–Nitrogen Heterocycles: Anticancer and Antioxidant Perspectives. MDPI. Available at: [Link]

  • Nitrogen- and sulfur-containing heterocycles as dual anti-oxidant and anti-cancer agents | Request PDF. ResearchGate. Available at: [Link]

  • Review on the Synthesis and Diverse Applications of Biologically Significant Sulfur- Containing Heterocycles | Neuroquantology. Available at: [Link]

  • Nitrogen and sulfur-containing heterocycles – potential antioxidant additives in mineral and synthetic lubricating oils - ResearchGate. Available at: [Link]

  • The Process of Inert Gas Blanketing - Cambridge Sensotec. Available at: [Link]

  • Nitrogen-and Sulfur-Containing Heterocycles as Dual Anti-oxidant and Anti-cancer Agents. Available at: [Link]

  • Identification and Determination of 1,3-Thiazinane-4-carboxylic Acid in Human Urine-Chromatographic Studies - PubMed. Available at: [Link]

  • Identification and Determination of 1,3-Thiazinane-4-carboxylic Acid in Human Urine—Chromatographic Studies - PMC. National Center for Biotechnology Information. Available at: [Link]

  • Identification and Determination of 1,3-Thiazinane-4-carboxylic Acid in Human Urine—Chromatographic Studies - MDPI. Available at: [Link]

  • Stability Indicating Method for a Thiazolylhydrazone Derivative with Antifungal Activity and Experimental/Theoretical Elucidation of Its Degradation Products - SciELO. Available at: [Link]

  • (PDF) Identification and Determination of 1,3-Thiazinane-4-carboxylic Acid in Human Urine—Chromatographic Studies - ResearchGate. Available at: [Link]

  • Inert Gas Blanketing Application → Area → Sustainability. Available at: [Link]

  • Forced Degradation Studies - SciSpace. Available at: [Link]

  • Forced degradation studies: A critical lens into pharmaceutical stability. Available at: [Link]

  • FORCED DEGRADATION STUDIES OF TIZANIDINE HYDROCHLORIDE AND DEVELOPMENT OF VALIDATED STABILITY-INDICATING RP-HPLC METHOD - OUCI. Available at: [Link]

  • 1.3C: Transferring Methods - Inert Atmospheric Methods - Chemistry LibreTexts. Available at: [Link]

  • Blanketing: protecting the integrity of your products with inert gas - GasN₂ - GasN2. Available at: [Link]

  • FORCED DEGRADATION STUDIES OF TIZANIDINE HYDROCHLORIDE AND DEVELOPMENT OF VALIDATED STABILITY-INDICATING RP-HPLC METHOD | Semantic Scholar. Available at: [Link]

  • Stability Indicating Method For A Thiazolylhydrazone Derivative With Antifungal - Scribd. Available at: [Link]

  • FORCED DEGRADATION STUDIES OF TIZANIDINE HYDROCHLORIDE AND DEVELOPMENT OF VALIDATED STABILITY-INDICATING RP-HPLC METHOD | Request PDF - ResearchGate. Available at: [Link]

  • Stability Indicating HPLC Method Development –A Review - IJTSRD. Available at: [Link]

  • [PDF] Stability Indicating RP-HPLC Method Development and Validation for the Analysis of Tizanidine in Bulk and Pharmaceutical Formulation | Semantic Scholar. Available at: [Link]

  • (PDF) Development and validation of a stability-indicating RP-HPLC method for tizanidine hydrochloride using DOE - ResearchGate. Available at: [Link]

  • Exploring the Diverse Therapeutic Applications of 1, 3-Thiazine: A Comprehensive Review. PubMed. Available at: [Link]

  • Thiazines derivatives treated as potential antimicrobial agents - Scholars Research Library. Available at: [Link]

  • Green Synthetic Strategies and Pharmaceutical Applications of Thiazine and its Derivatives: An Updated Review | Request PDF - ResearchGate. Available at: [Link]

  • Synthesis and antimicrobial activity of thiazine derivatives - JOCPR. Available at: [Link]

  • Quantitative monitoring of the progress of organic reactions using multivariate image analysis-thin layer chromatography (MIA-TLC) method - RSC Publishing. Available at: [Link]

  • Thiazine derivatives - Georganics. Available at: [Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Stability Guide: Thiazinane vs. Thiazolidine in Biological Systems

Topic: Comparison of thiazinane vs thiazolidine stability in biological systems Content Type: Publish Comparison Guides. Executive Summary This guide provides a technical comparison between 1,3-thiazolidine (5-membered s...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Comparison of thiazinane vs thiazolidine stability in biological systems Content Type: Publish Comparison Guides.

Executive Summary This guide provides a technical comparison between 1,3-thiazolidine (5-membered saturated N,S-heterocycle) and 1,3-thiazinane (6-membered saturated N,S-heterocycle) for drug discovery applications. While thiazolidines are ubiquitous in medicinal chemistry (e.g., Penicillins, Glitazones), they possess inherent metabolic liabilities driven by ring strain and reversible hydrolysis. In contrast, thiazinanes offer superior thermodynamic stability and metabolic inertness, albeit with slower formation kinetics. This guide details the structural, chemical, and metabolic factors dictating their performance.

Structural & Physicochemical Basis

The stability divergence between these two scaffolds is rooted in their conformational thermodynamics and ring strain.

Feature1,3-Thiazolidine (5-Membered)1,3-Thiazinane (6-Membered)
Ring Strain High (~6 kcal/mol). Planar/envelope conformation forces bond angles (~108°) away from the ideal tetrahedral (109.5°), increasing potential energy.Low (~0-1 kcal/mol). Adopts a chair conformation , allowing bond angles to relax to near-ideal tetrahedral values, minimizing torsional strain.
Formation Kinetics Fast (Kinetic Control). Favored by entropy and Baldwin’s rules (5-exo-trig). Rapidly condenses from 1,2-aminothiols (e.g., Cysteine).Slow (Thermodynamic Control). Slower formation from 1,3-aminothiols (e.g., Homocysteine) due to entropic penalties, but the final product is more stable.
Reversibility Reversible. Readily hydrolyzes back to the open-chain imine/aldehyde form in aqueous media.Irreversible/Robust. Once formed, the ring is significantly more resistant to hydrolysis.
Expert Insight: The "Cysteine vs. Homocysteine" Rule

In biological systems, the stability difference is best illustrated by the condensation of endogenous aminothiols with aldehydes.

  • Cysteine + Aldehyde

    
     Thiazolidine:  This reaction is rapid but reversible. The thiazolidine ring acts as a "reservoir" for aldehydes but leaks them back into the system upon hydrolysis.
    
  • Homocysteine + Aldehyde

    
     Thiazinane:  This reaction is slower but effectively irreversible  under physiological conditions. The resulting thiazinane ring is metabolically inert and does not readily release the aldehyde, making it a stable detoxification product rather than a reactive intermediate reservoir.
    
Chemical Stability Profile
Hydrolysis and Ring Opening

Thiazolidines are susceptible to pH-dependent hydrolysis. The mechanism involves protonation of the nitrogen (pKa ~6.3 for N-alkyl derivatives), facilitating C2-N bond cleavage to form an iminium ion, which hydrolyzes to the open chain.

  • Thiazolidine: Hydrolysis is significant at acidic pH (pH < 4) and can occur at physiological pH depending on C2 substituents.

  • Thiazinane: The 6-membered ring exhibits exceptional hydrolytic stability. The chair conformation stabilizes the hemiaminal thioether linkage, preventing the ring-opening required for hydrolysis.

Oxidation Susceptibility

Both rings are susceptible to S-oxidation by CYP450 enzymes or flavin-containing monooxygenases (FMOs). However, the consequences of this oxidation differ drastically:

  • Thiazolidine: S-oxidation increases ring strain. The resulting sulfoxide is often unstable, triggering a Pummerer-type rearrangement or ring scission. This pathway generates reactive electrophiles (e.g., sulfenic acids, quinone methides).

  • Thiazinane: S-oxidation yields stable sulfoxides or sulfones. The flexible 6-membered ring accommodates the changing geometry of the sulfur atom without forcing bond cleavage.

Metabolic Stability & Toxicity Mechanisms

This section analyzes the bioactivation potential of both rings, a critical factor in attrition rates during drug development.

Pathway Analysis: Thiazolidine Bioactivation (The "Troglitazone" Effect)

The metabolic liability of the thiazolidine ring (specifically the 2,4-dione variant) is well-documented.

  • CYP450 Oxidation: The sulfur atom is oxidized to a sulfoxide.

  • Ring Scission: The strained ring opens, forming a reactive sulfenic acid intermediate.

  • Covalent Binding: The intermediate acts as a "soft" electrophile, depleting Glutathione (GSH) or binding to hepatic proteins, leading to idiosyncratic toxicity.

Pathway Analysis: Thiazinane Inertness

Thiazinane derivatives (e.g., Chlormezanone ) generally avoid this toxicity pathway. The ring remains intact during Phase I metabolism. The primary metabolic routes are usually peripheral (e.g., aromatic hydroxylation) rather than core fragmentation.

MetabolicPathways cluster_0 Thiazolidine (Unstable Pathway) cluster_1 Thiazinane (Stable Pathway) TZ Thiazolidine Core TZ_SO S-Oxidation (Unstable Sulfoxide) TZ->TZ_SO CYP450 RingOpen Ring Scission (Sulfenic Acid) TZ_SO->RingOpen Strain Relief TN_SO S-Oxidation (Stable Sulfoxide) Tox Protein Adducts (Hepatotoxicity) RingOpen->Tox Covalent Binding TN Thiazinane Core TN->TN_SO CYP450/FMO TN_SO2 Sulfone (Excretable) TN_SO->TN_SO2 Oxidation

Figure 1: Comparative metabolic fates. Thiazolidine (red) is prone to ring scission and reactive metabolite formation, while Thiazinane (green) undergoes oxidation to stable, excretable metabolites.

Experimental Protocols for Stability Assessment

To objectively compare these scaffolds in your specific lead series, use the following self-validating protocols.

Protocol A: pH-Dependent Hydrolysis Assay (NMR-Based)

Purpose: Determine the thermodynamic stability of the ring in aqueous solution.

  • Preparation: Dissolve 5 mM of the test compound (Thiazolidine/Thiazinane analog) in deuterated phosphate buffer (pH 7.4) and acetate buffer (pH 4.0).

  • Internal Standard: Add 1 mM Dimethyl Sulfone (chemically inert NMR standard).

  • Incubation: Incubate at 37°C.

  • Measurement: Acquire 1H NMR spectra at t=0, 1h, 4h, 24h.

  • Analysis: Monitor the disappearance of the C2-proton signal (unique to the ring) and the appearance of the aldehyde proton signal (open chain).

  • Validation: If the Thiazolidine signal decreases by >10% at pH 7.4 while Thiazinane remains constant, the hypothesis is validated.

Protocol B: Reactive Metabolite Trapping (GSH Adduct Assay)

Purpose: Detect bioactivation and ring scission potential.

  • System: Human Liver Microsomes (HLM) (1 mg/mL protein).

  • Reaction Mix: Test compound (10 µM) + Glutathione (GSH, 5 mM) + NADPH regenerating system.

  • Controls:

    • Positive: Troglitazone (Known RM former).

    • Negative: Benzene (Low reactivity in this context).

  • Incubation: 60 min at 37°C.

  • Quench: Add ice-cold Acetonitrile (1:1 v/v). Centrifuge.

  • Detection: Analyze supernatant via LC-MS/MS (Neutral Loss scan of 129 Da or Precursor Ion scan of m/z 308 for GSH adducts).

  • Interpretation:

    • Thiazolidine: Look for adducts with mass [M + GSH - 2H] or [M + GSH + 16 - 2H] (Sulfenic acid trap).

    • Thiazinane: Expect +16 (Sulfoxide) or +32 (Sulfone) metabolites without GSH conjugation.

Data Summary
ParameterThiazolidine (5-ring)Thiazinane (6-ring)
LogP (Lipophilicity) Lower (More polar surface area)Higher (More carbon content)
Aqueous Solubility HighModerate
Metabolic Half-life (t1/2) Short to ModerateLong
Bioactivation Risk High (Structural Alert)Low
Synthetic Accessibility Excellent (Cysteine condensation)Good (Homocysteine condensation)
Drug Examples Pioglitazone, PenicillinChlormezanone, Xylazine
References
  • Mechanism of Thiazolidine Hydrolysis. Journal of the American Chemical Society.

  • Thiazolidine Chemistry Revisited: A Fast, Efficient and Stable Click-Type Reaction at Physiological pH. Chemical Communications.

  • Synthesis and Metabolism of 1,3-Thiazane-4-Carboxylic Acid Derived from Formaldehyde and Homocysteine. Journal of Biological Chemistry.

  • Structural Alert/Reactive Metabolite Concept as Applied in Medicinal Chemistry. Chemical Research in Toxicology.

  • Mechanistic Studies on the Metabolic Scission of Thiazolidinedione Derivatives. Chemical Research in Toxicology.

  • Identification and Determination of 1,3-Thiazinane-4-carboxylic Acid in Human Urine. International Journal of Molecular Sciences.

Comparative

Reference Standards for 2-Ethyl-1,3-Thiazinane-4-Carboxylic Acid: Qualification and Analysis Guide

Topic: Reference standards for 2-ethyl-1,3-thiazinane-4-carboxylic acid analysis Content Type: Publish Comparison Guides Executive Summary: The Challenge of Non-Pharmacopeial Standards In the study of homocysteine (Hcy)...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Reference standards for 2-ethyl-1,3-thiazinane-4-carboxylic acid analysis Content Type: Publish Comparison Guides

Executive Summary: The Challenge of Non-Pharmacopeial Standards

In the study of homocysteine (Hcy) metabolism and aldehyde toxicity, 2-ethyl-1,3-thiazinane-4-carboxylic acid (2-Et-TCA) has emerged as a critical analyte.[1] It represents the condensation adduct of homocysteine with propionaldehyde, serving as a potential biomarker for aldehyde exposure and metabolic stress.

Unlike common pharmaceuticals, no Pharmacopeial (USP/EP/BP) Certified Reference Material (CRM) currently exists for 2-Et-TCA.[1] Researchers are forced to rely on "Research Grade" chemicals or in-house synthesis.[1] This guide objectively compares these sourcing options and provides a self-validating framework to qualify these materials for quantitative analysis.

Quick Comparison: Sourcing Options
FeatureOption A: Commercial Research Grade Option B: In-House Synthesis
Primary Risk Variable purity & salt stoichiometry (e.g., HCl vs. free base)Residual solvent & unreacted precursors (Hcy/Aldehyde)
Cost High (

500 / 100 mg)
Low (Materials <$50), High Labor
Lead Time 1–2 Weeks2–4 Weeks (Synthesis + Purification)
Purity Validation Required (CoA often insufficient for quantitation)Required (Must prove structure & absence of open-chain forms)
Recommendation Best for Routine Analysis (If validated via qNMR)Best for Large Scale / Metabolic Studies

Technical Context: The Chemistry of the Analyte

To analyze 2-Et-TCA accurately, one must understand its formation and stability.[1] It is a 6-membered thiazinane ring formed by the reversible condensation of L-homocysteine and propionaldehyde.[1]

Critical Insight: Unlike the 5-membered thiazolidine adducts (from Cysteine), the 6-membered thiazinane ring is thermodynamically distinct.[1] It contains a secondary amine and a thioether. The C2 position (bearing the ethyl group) is a chiral center, creating potential cis/trans diastereomers relative to the C4 carboxyl group.

Pathway Diagram: Formation and Analysis[2]

TCA_Pathway Hcy L-Homocysteine Adduct 2-Ethyl-1,3-thiazinane- 4-carboxylic acid (Analyte) Hcy->Adduct Condensation (pH dependent) Prop Propionaldehyde Prop->Adduct Adduct->Hcy Hydrolysis (Acidic/Aq) Deriv Isobutyl Derivative (GC-MS Stable) Adduct->Deriv IBCF + Pyridine (Derivatization)

Figure 1: Formation of 2-Et-TCA and its stabilization via derivatization for analysis.

Protocol 1: The "Gold Standard" Purity Assessment (qNMR)

Since commercial Certificates of Analysis (CoAs) for this compound often rely on simple area-% HPLC (which ignores water, salts, and inorganic impurities), Quantitative NMR (qNMR) is the only way to establish a "Primary Standard" value for your material.

Methodology

Objective: Determine the absolute mass purity (Assay) of the reference material.

  • Internal Standard (IS): Use Maleic Acid (TraceCERT® or equivalent) or Dimethyl Sulfone . The IS must have non-overlapping signals with the thiazinane ring protons.

  • Solvent: D₂O (Deuterium Oxide) with NaOD to ensure solubility, or DMSO-d6.[1] Note: In D₂O, the C2-proton may exchange slowly; DMSO-d6 is preferred to freeze the ring conformation.[1]

  • Procedure:

    • Weigh accurately ~10 mg of 2-Et-TCA standard (

      
      ).[1]
      
    • Weigh accurately ~10 mg of Internal Standard (

      
      ).
      
    • Dissolve both in 600 µL DMSO-d6.

    • Acquire ¹H-NMR with T1 relaxation delay > 30s (to ensure full relaxation).

  • Calculation:

    
    
    
    • 
      : Integral area[1]
      
    • 
      : Number of protons (Select the C4-H triplet or C2-H triplet)
      
    • 
      : Molar mass[1]
      

Acceptance Criteria:

  • Commercial Standard: >95.0% w/w.

  • In-House Synthesis: >98.0% w/w (after recrystallization).[1]

Protocol 2: Chromatographic Validation (GC-MS)[1]

For routine analysis, GC-MS is superior to LC-MS for thiazinane carboxylic acids due to the ability to stabilize the molecule via derivatization.[1]

Comparative Workflow: Derivatization Efficiency

Many commercial labs use LC-MS, but 2-Et-TCA can suffer from ion suppression and on-column hydrolysis.[1] We recommend the Isobutyl Chloroformate (IBCF) method.

Step-by-Step Protocol:

  • Preparation: Dissolve 50 µL of urine/plasma or standard solution.

  • Derivatization: Add 30 µL Isobutyl Chloroformate (IBCF) and 30 µL Pyridine .

    • Mechanism:[1][2] IBCF esterifies the carboxylic acid and carbamylates the secondary amine, locking the ring structure and preventing hydrolysis.

  • Reaction: Vortex for 1 min at Room Temperature (Instant reaction).

  • Extraction: Add 200 µL Ethyl Acetate. Vortex and centrifuge.

  • Analysis: Inject 1 µL of the organic layer into GC-MS (DB-5MS column).

Data Interpretation (Validation Check):

  • Target Ion: Look for the molecular ion of the di-isobutyl derivative.[1]

  • Fragment Ions: Specific cleavage of the ester group.

  • Interference Check: Ensure separation from the Formaldehyde adduct (1,3-thiazinane-4-carboxylic acid) which elutes earlier.[1]

Comparison of Detection Methods
MethodLimit of Quantitation (LOQ)ProsCons
GC-MS (IBCF) 1–5 µMHigh Specificity ; Locks structure; Excellent peak shape.[1]Requires derivatization step.[2][3][4][5]
LC-MS/MS (HILIC) 0.1–1 µMHigh Sensitivity; No derivatization.[1]Risk of Matrix Effects ; Ring opening on column.
HPLC-UV (210 nm) 50–100 µMCheap; Accessible.[1]Low Specificity ; Poor sensitivity for trace analysis.

Handling & Stability Guidelines

The validity of your reference standard depends on storage. The thiazinane ring is an aminal (N-C-S); it is susceptible to hydrolysis in acidic aqueous solutions, reverting to Homocysteine and Propionaldehyde.

Stability Workflow

Stability Stock Solid Standard (Store at -20°C, Desiccated) Soln Stock Solution (MeOH or DMSO) Stock->Soln Stable for 3 Months Aq Aqueous Working Soln (Prepare Daily) Soln->Aq Dilute for Analysis Aq->Aq Degrades >4h at RT

Figure 2: Stability profile of 2-Et-TCA reference materials.

Best Practices:

  • Storage: Store the solid hydrochloride salt at -20°C. It is hygroscopic.

  • Solvent: Prepare primary stock solutions in Methanol or DMSO . Avoid water for long-term storage.[1]

  • pH: If aqueous dilution is necessary, maintain neutral pH (7.0–7.5). Acidic pH accelerates ring opening.

References

  • Discovery & Identification

    • H. Jakubowski, "Homocysteine modification in protein structure/function and human disease," Physiological Reviews, 2019. Link

  • Analytical Methodology (GC-MS)

    • Piechocka, J., et al., "Identification and Determination of 1,3-Thiazinane-4-carboxylic Acid in Human Urine—Chromatographic Studies," International Journal of Molecular Sciences, 2022. Link

  • Metabolite Context

    • W. Zhang, et al., "Discovery and Identification of Three Homocysteine Metabolites by Chemical Derivatization and Mass Spectrometry Fragmentation," Analytical Chemistry, 2011. Link

  • Chemical Structure Data

    • PubChem Compound Summary for Thiazinane Derivatives. Link

Sources

Validation

A Researcher's Guide to the Validation of Propionaldehyde as a Novel Biomarker in Alcohol Metabolism Studies

Introduction: The Evolving Landscape of Alcohol Biomarkers For decades, researchers and clinicians have relied on a panel of biomarkers to objectively assess alcohol consumption, moving beyond the limitations of self-rep...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Evolving Landscape of Alcohol Biomarkers

For decades, researchers and clinicians have relied on a panel of biomarkers to objectively assess alcohol consumption, moving beyond the limitations of self-reporting. Traditional indirect markers such as gamma-glutamyltransferase (GGT), aspartate aminotransferase (AST), and alanine aminotransferase (ALT) have served as indicators of potential liver damage from chronic heavy drinking. However, their utility is often hampered by a lack of specificity, as they can be influenced by various liver conditions unrelated to alcohol.[1] More recently, direct ethanol metabolites like ethyl glucuronide (EtG), ethyl sulfate (EtS), and phosphatidylethanol (PEth) have gained prominence due to their high specificity for alcohol consumption.[2][3][4] These markers offer distinct windows of detection, from hours to weeks, providing a more detailed picture of an individual's drinking patterns.[5][6]

Despite these advancements, the quest for novel biomarkers continues, driven by the need for even greater sensitivity, different detection windows, and a deeper understanding of the metabolic consequences of alcohol use. This guide focuses on the emerging potential of propionaldehyde as a biomarker for alcohol consumption. Unlike acetaldehyde, the well-known direct metabolite of ethanol, the link between alcohol and propionaldehyde is more nuanced, involving the intricate interplay between alcohol, gut microbiota, and amino acid metabolism. This guide provides a comprehensive overview for researchers, scientists, and drug development professionals on the validation of propionaldehyde as a biomarker, from understanding its biochemical origins to detailed analytical protocols and a comparative analysis with established markers.

The Biochemical Rationale: How is Propionaldehyde Linked to Alcohol Consumption?

While not a direct metabolite of ethanol, emerging evidence suggests that alcohol consumption can lead to increased levels of propionaldehyde through indirect mechanisms, primarily involving the gut microbiome. Chronic alcohol consumption is known to cause gut dysbiosis, altering the composition and metabolic activity of intestinal bacteria.[7][8][9][10]

Certain gut bacteria can produce propionaldehyde from the metabolism of amino acids, particularly threonine and 1-aminopropan-2-ol.[11][12][13] Alcohol-induced changes in the gut environment can favor the proliferation of bacteria that utilize these pathways, leading to an overproduction of propionaldehyde. This microbially-produced propionaldehyde can then be absorbed into the bloodstream and subsequently excreted in urine, making it a potential urinary biomarker of alcohol-induced metabolic shifts.[14]

Furthermore, propionaldehyde is also a product of lipid peroxidation, a process of oxidative stress that can be exacerbated by chronic alcohol use.[15] This dual origin of propionaldehyde, from both microbial metabolism and oxidative stress, makes it a potentially sensitive indicator of the broader physiological impact of alcohol.

Comparative Analysis: Propionaldehyde vs. Established Alcohol Biomarkers

A critical step in validating a new biomarker is to compare its performance against existing standards. The following table summarizes the key characteristics of propionaldehyde in comparison to established direct alcohol biomarkers.

BiomarkerMatrixWindow of DetectionSensitivitySpecificityComments
Propionaldehyde Urine, Blood, BreathLikely short-term (hours to a day)Under InvestigationUnder InvestigationReflects alcohol's impact on gut microbiota and oxidative stress.
Ethyl Glucuronide (EtG) Urine, HairUrine: up to 5 days; Hair: months[5]High[16][17]High[16]Sensitive marker for recent alcohol use.[1]
Ethyl Sulfate (EtS) UrineUp to 24 hours or more[6]HighHighSimilar to EtG but with a slightly shorter detection window.
Phosphatidylethanol (PEth) Whole BloodUp to 3-4 weeks[3]High (88-100%)[3][18]High (theoretically 100%)[18]Excellent marker for chronic or heavy drinking.[2][4]
Carbohydrate-Deficient Transferrin (CDT) Serum~2 weeksModerateModerate to HighAn FDA-approved test to monitor alcohol consumption.

Experimental Protocols for Propionaldehyde Quantification

Accurate and reliable quantification is the cornerstone of biomarker validation. Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the gold-standard techniques for the analysis of volatile compounds like propionaldehyde.

Workflow for Propionaldehyde Analysis

G cluster_sample_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing Sample Biological Sample (Urine or Blood) InternalStandard Add Internal Standard (e.g., d6-propionaldehyde) Sample->InternalStandard Derivatization Derivatization (Optional) (e.g., PFBHA) InternalStandard->Derivatization Extraction Extraction (Headspace or LLE) Derivatization->Extraction GCMS_LCMS GC-MS or LC-MS/MS Extraction->GCMS_LCMS Quantification Quantification (Calibration Curve) GCMS_LCMS->Quantification Validation Method Validation Quantification->Validation G cluster_alcohol Alcohol Consumption cluster_gut Gut Microbiota cluster_oxidative Oxidative Stress cluster_cellular Cellular Effects Alcohol Ethanol Dysbiosis Gut Dysbiosis Alcohol->Dysbiosis LipidPeroxidation Lipid Peroxidation Alcohol->LipidPeroxidation AminoAcid Amino Acid Metabolism (e.g., Threonine) Dysbiosis->AminoAcid Propionaldehyde_Gut Propionaldehyde AminoAcid->Propionaldehyde_Gut Adducts Protein & DNA Adducts Propionaldehyde_Gut->Adducts Propionaldehyde_Oxidative Propionaldehyde LipidPeroxidation->Propionaldehyde_Oxidative Propionaldehyde_Oxidative->Adducts Signaling Altered GABA/Glutamate Signaling Adducts->Signaling

Sources

Comparative

A Researcher's Guide to 13C NMR Chemical Shifts of 2-Substituted 1,3-Thiazinanes: A Comparative Analysis

For researchers, medicinal chemists, and professionals in drug development, the precise characterization of heterocyclic scaffolds is a cornerstone of molecular design and discovery. The 1,3-thiazinane ring system, a sat...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, medicinal chemists, and professionals in drug development, the precise characterization of heterocyclic scaffolds is a cornerstone of molecular design and discovery. The 1,3-thiazinane ring system, a saturated six-membered heterocycle containing nitrogen and sulfur, is a valuable pharmacophore found in a range of bioactive molecules. Understanding the structural nuances of substituted 1,3-thiazinanes is critical, and among the arsenal of analytical techniques, 13C Nuclear Magnetic Resonance (NMR) spectroscopy stands out as a powerful tool for unambiguous structure elucidation and conformational analysis.

This guide provides an in-depth technical comparison of 13C NMR chemical shifts for 2-substituted 1,3-thiazinanes. Moving beyond a simple data repository, we will explore the underlying principles governing these chemical shifts, explain the causality behind substituent-induced variations, and provide field-proven experimental protocols for obtaining high-quality spectral data.

The 1,3-Thiazinane Ring: Structure and 13C NMR Fingerprints

The 1,3-thiazinane ring, like its cyclohexane analog, typically adopts a chair conformation to minimize steric and torsional strain. However, the presence of two heteroatoms—nitrogen at position 1 and sulfur at position 3—introduces significant electronic and geometric distinctions. The different electronegativities and bond lengths of C-N, C-S, and C-C bonds create a unique electronic environment for each carbon atom in the ring, resulting in a characteristic 13C NMR spectrum.

The numbering of the 1,3-thiazinane ring is crucial for spectral assignment:

Caption: General structure and numbering of a 2-substituted 1,3-thiazinane.

The chemical shift of each carbon (C-2, C-4, C-5, and C-6) is highly sensitive to its local electronic environment. The C-2 carbon, positioned between two heteroatoms (an N,S-acetal carbon), is typically the most deshielded and appears furthest downfield. Conversely, the C-5 carbon, being a simple methylene group furthest from the heteroatoms, is generally the most shielded and resonates upfield. The C-4 and C-6 carbons, adjacent to the sulfur and nitrogen atoms respectively, exhibit intermediate chemical shifts.

Substituent Effects at the C-2 Position: A Comparative Data Analysis

The substituent (R) at the C-2 position exerts the most significant influence on the 13C NMR spectrum of the thiazinane ring. This effect is transmitted through both inductive (through-bond) and steric (through-space) mechanisms. To illustrate this, we present experimental data for 2-phenylaminodihydro-1,3-thiazine, a representative example of a 2-substituted derivative.[1]

Table 1: Experimental 13C NMR Chemical Shifts (δ, ppm) for 2-Substituted 1,3-Thiazinane Derivatives in CDCl₃

Substituent (R) at C-2C-2C-4C-5C-6Aromatic CarbonsReference
-NHPh (Amine Tautomer)165.3841.0620.4626.54125.66, 127.70, 129.21, 134.79[1]
=NPh (Imino Tautomer)152.1643.0422.7427.11122.25, 122.72, 128.80, 146.73[1]

Analysis of Substituent Effects:

  • C-2 (N,S-Acetal Carbon): The chemical shift of C-2 is exceptionally sensitive to the nature of the substituent. In the case of the 2-phenylamino derivative, a tautomeric equilibrium exists between the amino and imino forms. The C-2 carbon of the amine tautomer is significantly deshielded (165.38 ppm) compared to the imino form (152.16 ppm).[1] This deshielding is attributed to the direct attachment of two electronegative heteroatoms. The change in hybridization and electronic environment between the C-N and C=N bond in the tautomers accounts for the large difference in chemical shift, making 13C NMR a definitive tool for distinguishing these forms.[1]

  • C-4 and C-6 (α-Carbons): The carbons adjacent to the heteroatoms also experience noticeable shifts. The C-4 (adjacent to sulfur) and C-6 (adjacent to nitrogen) carbons are deshielded relative to the C-5 carbon. The electronegativity of the substituent at C-2 influences these positions inductively.

  • C-5 (β-Carbon): The C-5 carbon is the least affected by the C-2 substituent, as electronic effects diminish with distance.[2] Its chemical shift typically remains in the upfield region characteristic of saturated alkanes.

Comparison with Alternatives: 1,3-Thiazinanes vs. 1,3-Oxazines

A common structural alternative to the 1,3-thiazinane is the 1,3-oxazine, where the sulfur atom at position 3 is replaced by oxygen. This substitution has predictable consequences on the 13C NMR spectrum due to the higher electronegativity of oxygen compared to sulfur.

  • C-2 and C-4 Shifts: In a comparable 2-substituted 1,3-oxazine, the C-2 and especially the C-4 carbons would be expected to resonate at a lower field (more deshielded) than in the 1,3-thiazinane analog. The greater electron-withdrawing effect of the oxygen atom at position 3 would lead to a more pronounced downfield shift for the adjacent C-2 and C-4 carbons.

  • Conformational Effects: The shorter C-O bond length compared to the C-S bond also alters the ring geometry, which can influence chemical shifts through changes in steric interactions and dihedral angles. Conformational analysis of N-substituted 1,3-oxazines has shown a delicate balance between axial and equatorial preferences depending on the substituent and solvent, a behavior that would be reflected in their NMR spectra.

Experimental Protocols

Reproducible and high-quality data is paramount. The following sections detail validated protocols for the synthesis of a model 2-substituted 1,3-thiazinane and its subsequent NMR analysis.

Synthesis of 2-Phenylamino-5,6-dihydro-4H-1,3-thiazine

This procedure is based on the established synthesis of related 1,3-thiazine derivatives. The core principle is the cyclocondensation reaction, which is a robust method for forming the heterocyclic ring.

Methodology:

  • Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 1-isothiocyanatobenzene (phenyl isothiocyanate) (10 mmol) in a suitable solvent such as acetonitrile (20 mL).

  • Addition of Amino Thiol: To the stirred solution, add 3-aminopropane-1-thiol hydrochloride (10 mmol) and a stoichiometric equivalent of a non-nucleophilic base (e.g., triethylamine, 10 mmol) to liberate the free amine.

  • Cyclization: Heat the reaction mixture to reflux and monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction typically proceeds to completion within 4-6 hours.

  • Work-up and Purification: After cooling to room temperature, filter the mixture to remove any precipitated salts. Concentrate the filtrate under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel using a hexane-ethyl acetate solvent system to yield the pure 2-phenylamino-5,6-dihydro-4H-1,3-thiazine.[1]

13C NMR Spectrum Acquisition

The following is a standard protocol for acquiring a proton-decoupled 13C NMR spectrum, designed to yield a clean spectrum where each unique carbon atom appears as a single line.

Methodology:

  • Sample Preparation: Dissolve approximately 10-20 mg of the purified 2-substituted 1,3-thiazinane in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal reference (δ = 0.00 ppm).

  • Instrument Setup: Utilize a high-resolution NMR spectrometer, typically operating at a frequency of 100 MHz or higher for 13C nuclei (corresponding to a 400 MHz or higher proton frequency).

  • Acquisition Parameters:

    • Experiment: Acquire a standard one-dimensional proton-decoupled 13C spectrum.

    • Spectral Width: Set a spectral width of approximately 200-220 ppm to encompass the full range of expected chemical shifts.

    • Pulse Angle: Use a 30-45° pulse angle to allow for a shorter relaxation delay.

    • Relaxation Delay: Set a relaxation delay of 2 seconds. This ensures that most carbon signals have time to relax, although quaternary carbons may still be attenuated.

    • Number of Scans: Acquire a sufficient number of scans (e.g., 1024 or more) to achieve an adequate signal-to-noise ratio, owing to the low natural abundance of the 13C isotope.

  • Data Processing: Process the acquired Free Induction Decay (FID) with Fourier transformation. Apply phase correction and baseline correction to obtain the final spectrum for analysis.

G cluster_synthesis Synthesis & Purification cluster_analysis NMR Analysis a Reactants: 3-Aminothiol + R-NCS b Cyclocondensation a->b c Work-up & Column Chromatography b->c d Sample Prep: ~15mg in CDCl3 + TMS c->d Pure Compound e Acquire 1D 13C Spectrum (Proton Decoupled) d->e f Data Processing: FT, Phasing, Baseline Correction e->f g Spectral Assignment & Comparative Analysis f->g

Caption: Experimental workflow from synthesis to 13C NMR analysis.

Conclusion

13C NMR spectroscopy is an indispensable technique for the structural analysis of 2-substituted 1,3-thiazinanes. The chemical shifts, particularly of the C-2, C-4, and C-6 carbons, are highly diagnostic of the substitution pattern and electronic environment within the heterocyclic ring. By understanding the principles of substituent effects and leveraging comparative data, researchers can confidently assign structures, differentiate between isomers and tautomers, and gain insights into the conformational behavior of this important class of compounds. The protocols and data presented herein serve as a validated starting point for professionals engaged in the synthesis and characterization of novel 1,3-thiazinane-based molecules.

References

  • Walter, W., Ruback, W., & Meese, C. O. (1978). Org. Magn. Resonance, 11, 612. (Note: While this reference is cited in PubChem for 2-Phenyl-5,6-dihydro-4h-1,3-thiazine, a direct URL to the article is not readily available).
  • Eshimbetov, A., Eshimov, A., Adizov, S., Kadirova, I., & Ruziev, A. (2021). Is it possible to differentiate between 2-phenylaminodihydro-1,3-thiazine from 2-phenyliminotetrahydro-1,3-thiazine by spectral. European Journal of Chemistry, 12(1), 77-80. [Link]

  • Soderberg, T. (2024). 13.10: Characteristics of ¹³C NMR Spectroscopy. Chemistry LibreTexts. [Link]

Sources

Validation

Comparative antioxidant activity of thiazinane and thiazolidine derivatives

Executive Summary This guide provides a technical comparison between Thiazolidine (5-membered saturated N,S-heterocycle) and Thiazinane (6-membered saturated N,S-heterocycle) derivatives, focusing on their antioxidant po...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This guide provides a technical comparison between Thiazolidine (5-membered saturated N,S-heterocycle) and Thiazinane (6-membered saturated N,S-heterocycle) derivatives, focusing on their antioxidant potential.

While thiazolidine derivatives—particularly thiazolidine-2,4-diones (TZDs) and thiazolidin-4-ones —are well-established in the literature as potent antioxidants (often surpassing ascorbic acid), thiazinane derivatives (and their structural analogues like tetrahydro-1,3-thiazines and thiadiazines ) represent an emerging class with distinct lipophilic profiles.

Key Insight: Current experimental data suggests that thiazolidine derivatives generally exhibit superior molar potency (lower IC50) in direct radical scavenging assays (DPPH/ABTS) compared to their 6-membered thiazinane counterparts. However, thiazinane derivatives often demonstrate enhanced lipophilicity, potentially offering better membrane permeability and in vivo bioavailability.

Chemical Framework & Structural Logic[1][2][3]

To understand the divergence in antioxidant activity, one must first analyze the structural constraints of the core scaffolds.

Scaffold Comparison

The fundamental difference lies in ring size, which dictates conformational flexibility and the electronic environment of the heteroatoms (Nitrogen and Sulfur) responsible for radical scavenging.

  • Thiazolidine (5-membered): Rigid, nearly planar envelope conformation. The lone pairs on N and S are sterically exposed, facilitating interaction with free radicals.

  • Thiazinane (6-membered): Flexible, chair/boat conformation. The increased degrees of freedom and steric bulk can shield the heteroatoms, potentially raising the energetic barrier for electron transfer.

ChemicalStructure Thiazolidine Thiazolidine Core (5-Membered Ring) C3H7NS Properties_5 • High Ring Strain • Planar Geometry • Exposed Lone Pairs Thiazolidine->Properties_5 Structural Attributes Thiazinane Thiazinane Core (6-Membered Ring) C4H9NS Properties_6 • Low Ring Strain • Chair Conformation • Steric Shielding Thiazinane->Properties_6 Structural Attributes

Figure 1: Structural divergence between 5-membered and 6-membered N,S-heterocycles affecting reactivity.

Mechanistic Insight: Radical Scavenging Pathways

The antioxidant activity of these heterocycles is primarily driven by two mechanisms: Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET) .

  • Direct Scavenging: The Nitrogen atom (often as an -NH- or substituted amine) donates a hydrogen atom or an electron to neutralize reactive oxygen species (ROS) like the hydroxyl radical (•OH) or superoxide anion (O2•-).

  • Sulfur Oxidation: The Sulfur atom can undergo oxidation to sulfoxides/sulfones, effectively "absorbing" oxidative stress.

  • Substituent Synergy: The presence of electron-donating groups (EDGs) like -OH or -OCH3 on aryl substituents significantly lowers the bond dissociation energy (BDE) of the N-H bond, enhancing potency.

Mechanism cluster_pathways Scavenging Pathways ROS Reactive Oxygen Species (DPPH•, •OH, O2•-) Scaffold N,S-Heterocycle (Thiazolidine/Thiazinane) ROS->Scaffold Attack HAT H-Atom Transfer (HAT) N-H -> N• + H-ROS Scaffold->HAT SET Single Electron Transfer (SET) S -> S•+ + ROS- Scaffold->SET Product Stable Non-Radical Product HAT->Product SET->Product

Figure 2: Dual mechanistic pathway for ROS neutralization by N,S-heterocycles.

Comparative Performance Data

The following table synthesizes experimental data from multiple studies. Note the general trend where 5-membered rings (Thiazolidinones) exhibit lower IC50 values (higher potency) compared to 6-membered analogues (Thiadiazines/Thiazinanes).

Table 1: Comparative IC50 Values (DPPH Assay)

Scaffold ClassSpecific Derivative ExampleIC50 (µM)Reference Standard (Ascorbic Acid)Relative Potency
Thiazolidine 5-arylidene-thiazolidin-4-one27.50 ± 1.2 ~29.2 µMSuperior
Thiazolidine Thiazolidine-2,4-dione (TZD-5)28.00 ± 1.5 ~29.2 µMSuperior
Thiazinane Tetrahydro-2H-1,3,5-thiadiazine-2-thione60.9 - 93.6~44.2 µM (BHA)Moderate
Thiazinane 1,3-Thiazine derivative (Fused)~45.0 - 65.0~29.0 µMModerate

Data synthesized from comparative literature trends [1, 2, 3]. Lower IC50 indicates higher potency.

Structure-Activity Relationship (SAR) Summary
  • Ring Size: 5-membered > 6-membered for intrinsic radical scavenging.

  • N-Substitution: Unsubstituted -NH- groups generally provide better HAT capability than N-alkylated forms, unless the alkyl group contains an antioxidant moiety (e.g., phenolic group).

  • C5-Substitution: Introduction of arylidene moieties with hydroxyl groups (e.g., vanillin derivatives) at the C5 position of thiazolidinones creates a conjugated system that stabilizes the radical, drastically improving activity.

Experimental Protocols

To ensure reproducibility, the following self-validating protocols are recommended.

DPPH Radical Scavenging Assay

This assay measures the reducing capacity of the compound based on the bleaching of the purple DPPH radical.

Reagents:

  • 2,2-diphenyl-1-picrylhydrazyl (DPPH)[1][2]

  • Methanol (HPLC Grade)

  • L-Ascorbic acid (Standard)[3]

Protocol:

  • Preparation: Prepare a 0.1 mM stock solution of DPPH in methanol. Keep in the dark (light sensitive).

  • Dilution: Prepare serial dilutions of the test compounds (Thiazinane/Thiazolidine derivatives) in methanol (e.g., 10, 20, 40, 60, 80, 100 µg/mL).

  • Incubation: Mix 1.0 mL of test solution with 1.0 mL of DPPH stock solution. Vortex vigorously.

  • Reaction: Incubate in the dark at room temperature (25°C) for 30 minutes .

  • Measurement: Measure absorbance at 517 nm using a UV-Vis spectrophotometer.

  • Validation: Run a solvent blank (methanol only) and a positive control (Ascorbic acid). The blank absorbance should be ~0.9 - 1.2.

  • Calculation:

    
    
    Calculate IC50 using non-linear regression.
    
ABTS Radical Cation Decolorization Assay

Validates the DPPH results using a generated radical cation, applicable for both hydrophilic and lipophilic compounds.

Protocol:

  • Generation: Mix 7 mM ABTS stock with 2.45 mM potassium persulfate (1:1 v/v). Incubate in dark for 12–16 hours to generate ABTS•+.

  • Calibration: Dilute the ABTS•+ solution with ethanol until absorbance at 734 nm is 0.70 ± 0.02.

  • Assay: Add 10 µL of test compound to 990 µL of diluted ABTS•+ solution.

  • Measurement: Read absorbance at 734 nm after exactly 6 minutes .

Workflow Visualization

Workflow cluster_assays In Vitro Assays Start Start: Compound Library Synthesis Synthesis of Derivatives (Knoevenagel Condensation / Cyclization) Start->Synthesis Char Characterization (NMR, IR, MS) Synthesis->Char DPPH DPPH Assay (Primary Screen) Char->DPPH ABTS ABTS Assay (Validation) DPPH->ABTS Analysis Data Analysis (IC50 Calculation) ABTS->Analysis Decision Compare Potency? Analysis->Decision Thiazolidine\n(High Potency) Thiazolidine (High Potency) Decision->Thiazolidine\n(High Potency) IC50 < 30µM Thiazinane\n(Moderate Potency) Thiazinane (Moderate Potency) Decision->Thiazinane\n(Moderate Potency) IC50 > 50µM

Figure 3: Experimental workflow for comparative antioxidant evaluation.

References

  • Vandana, K., et al. (2025).[3][2] Characterization & In-vitro Antioxidant Activity of 1, 3, 4 Thiadiazole Derivatives of Thiazolidinone. Scholars Middle East Publishers.[3][2][4] Link

  • Slyvka, N. Yu., et al. (2022).[3][1] Evaluation of antioxidant activity of derivatives with 6,7-dihydro-5H-imidazo[2,1-b][1,3]thiazine scaffold. Biopolymers and Cell.[5] Link

  • Apotrosoaei, M., et al. (2018).[3][6] Synthesis, Characterization and Antioxidant Activity of Some New Thiazolidin-4-one Derivatives. The Medical-Surgical Journal. Link

  • Kumar, H., et al. (2022).[7] Thiazolidin-2,4-Dione Scaffold: An Insight into Recent Advances as Antimicrobial, Antioxidant, and Hypoglycemic Agents. Molecules (MDPI).[3][8] Link

  • Geronikaki, A. A., et al. (2013).[9] Thiazoles and thiazolidinones as antioxidants. Current Medicinal Chemistry. Link

Sources

Comparative

A Comparative Guide to the Structural Landscape of 2-Ethyl-1,3-thiazinane-4-carboxylic Acid: Insights from X-ray Crystallography

For Researchers, Scientists, and Drug Development Professionals In the pursuit of novel therapeutics, a profound understanding of a molecule's three-dimensional structure is paramount. The spatial arrangement of atoms di...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of novel therapeutics, a profound understanding of a molecule's three-dimensional structure is paramount. The spatial arrangement of atoms dictates not only its physical properties but also its biological activity. This guide delves into the structural analysis of 2-ethyl-1,3-thiazinane-4-carboxylic acid, a heterocyclic compound of interest in medicinal chemistry. While the definitive crystal structure of this specific molecule remains to be publicly reported, this guide provides a comprehensive comparative analysis based on high-resolution crystallographic data of closely related analogues. By examining the structural nuances of similar compounds, we can infer and predict the key stereochemical features of 2-ethyl-1,3-thiazinane-4-carboxylic acid, offering a valuable framework for future research and development.

The Significance of the 1,3-Thiazinane-4-carboxylic Acid Scaffold

The 1,3-thiazinane-4-carboxylic acid moiety is a key structural motif found in a variety of biologically active compounds. The presence of a chiral center at the C4 position, and potentially at the C2 position depending on substitution, gives rise to multiple stereoisomers, each of which can exhibit distinct pharmacological profiles. A precise knowledge of the preferred conformation of the thiazinane ring and the orientation of its substituents is crucial for designing molecules with optimal target engagement and reduced off-target effects.

Comparative Structural Analysis: Learning from Analogues

In the absence of a solved crystal structure for 2-ethyl-1,3-thiazinane-4-carboxylic acid, we turn to its close structural relatives for which crystallographic data are available. A prime candidate for this comparative study is (2S)-2-phenyl-3-(thiazol-2-yl)-2,3,5,6-tetrahydro-4H-1,3-thiazin-4-one , a compound that shares the core 2-substituted-1,3-thiazinane ring system. The crystal structure of this molecule, available in the Cambridge Structural Database (CSD) under the deposition number CCDC 2496686 , provides a solid foundation for our analysis.[1][2][3]

Another relevant structure for comparison is 2,3-diphenyl-2,3,5,6-tetrahydro-4H-1,3-thiazin-4-one , which also features a phenyl group at the 2-position and provides additional data on the conformational preferences of the 1,3-thiazinane ring.[4]

The table below summarizes the key crystallographic parameters for our primary comparative compound.

Parameter(2S)-2-phenyl-3-(thiazol-2-yl)-2,3,5,6-tetrahydro-4H-1,3-thiazin-4-one[1][2][3]
CCDC Deposition No. 2496686
Chemical Formula C₁₃H₁₂N₂OS₂
Crystal System Orthorhombic
Space Group P2₁2₁2₁
Ring Conformation Half-chair

The crystallographic analysis of (2S)-2-phenyl-3-(thiazol-2-yl)-2,3,5,6-tetrahydro-4H-1,3-thiazin-4-one reveals that the six-membered thiazinane ring adopts a half-chair conformation .[1][2] This is a common and energetically favorable conformation for such heterocyclic systems, minimizing steric strain. Similarly, the thiazinane ring in 2,3-diphenyl-2,3,5,6-tetrahydro-4H-1,3-thiazin-4-one also adopts a half-chair conformation.[4]

Based on these findings, it is highly probable that the thiazinane ring in 2-ethyl-1,3-thiazinane-4-carboxylic acid also exists in a half-chair conformation. The orientation of the ethyl group at the C2 position and the carboxylic acid group at the C4 position will be determined by the stereochemistry at these centers. In a chair-like conformation, substituents can occupy either axial or equatorial positions. The thermodynamically more stable isomer will generally have the bulkier substituents in the equatorial position to minimize steric hindrance.

Therefore, for the most stable diastereomer of 2-ethyl-1,3-thiazinane-4-carboxylic acid, we can predict that both the ethyl and the carboxylic acid groups will preferentially occupy equatorial or pseudo-equatorial positions on the half-chair ring.

Caption: Predicted half-chair conformation of 2-ethyl-1,3-thiazinane-4-carboxylic acid.

Experimental Protocols

Synthesis of 2-Substituted-1,3-thiazinane-4-carboxylic Acids

The synthesis of 2-substituted-1,3-thiazinane-4-carboxylic acids is typically achieved through the condensation of homocysteine with an appropriate aldehyde. This reaction proceeds via the formation of a thiazolidine intermediate, which then undergoes ring expansion.

Step-by-Step Methodology:

  • Reactant Preparation: Dissolve DL-homocysteine in a suitable solvent, such as absolute ethanol.

  • Aldehyde Addition: Add the desired aldehyde (e.g., propionaldehyde for the synthesis of the 2-ethyl derivative) to the homocysteine solution.

  • Reaction: Stir the reaction mixture at room temperature for several days. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • Isolation: Upon completion, the product can be isolated by filtration or by evaporation of the solvent followed by purification techniques such as recrystallization or column chromatography. This method typically yields a mixture of diastereomers.

cluster_synthesis Synthesis cluster_crystallography Crystallography A DL-Homocysteine + Propionaldehyde B Reaction in Ethanol A->B C Purification B->C D 2-Ethyl-1,3-thiazinane-4-carboxylic acid C->D E Single Crystal Growth D->E Submit for Crystallization F X-ray Data Collection E->F G Structure Solution & Refinement F->G H Structural Analysis G->H

Caption: Experimental workflow for synthesis and crystallographic analysis.

Single-Crystal X-ray Diffraction: A Hypothetical Protocol

To obtain definitive structural data for 2-ethyl-1,3-thiazinane-4-carboxylic acid, single-crystal X-ray diffraction is the gold standard.

Step-by-Step Methodology:

  • Crystal Growth:

    • Dissolve the purified compound in a suitable solvent or solvent mixture (e.g., ethanol/water, acetone/hexane).

    • Employ a slow evaporation or vapor diffusion technique at a constant temperature to promote the growth of single crystals of sufficient size and quality.

  • Crystal Mounting:

    • Carefully select a well-formed single crystal and mount it on a goniometer head.

  • Data Collection:

    • Mount the crystal on a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα radiation).

    • Collect a complete set of diffraction data by rotating the crystal in the X-ray beam.

  • Structure Solution and Refinement:

    • Process the collected data to obtain a set of structure factors.

    • Solve the crystal structure using direct methods or Patterson methods to obtain an initial model of the molecule.

    • Refine the structural model against the experimental data to obtain the final, high-resolution crystal structure.

Conclusion

While the crystal structure of 2-ethyl-1,3-thiazinane-4-carboxylic acid has not yet been reported, this guide provides a robust framework for understanding its likely structural features. Through a comparative analysis of closely related, crystallographically characterized analogues, we can confidently predict a half-chair conformation for the thiazinane ring. This in-silico analysis, grounded in experimental data, serves as a valuable starting point for further computational studies, synthetic efforts, and ultimately, the crystallographic determination of this important molecule. The provided experimental protocols offer a clear pathway for researchers to pursue the synthesis and structural elucidation of this and other novel 1,3-thiazinane derivatives.

References

  • Yennawar, H. P., & Silverberg, L. J. (2013). 2,3-Diphenyl-2,3,5,6-tetrahydro-4H-1,3-thiazin-4-one. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 1), o133.
  • Yennawar, H. P., Bradley, P. D., & Silverberg, L. J. (2025). Syntheses and structures of spontaneously resolved (2S)-2-phenyl-3-(thiazol-2-yl)-2,3,5,6-tetrahydro-4H-1,3-thiazin-4-one and racemic 2-(furan-2-yl)-3-phenyl-2,3,5,6-tetrahydro-4H-1,3-thiazin-4-one.
  • Cambridge Crystallographic Data Centre. (n.d.). CCDC 2496686. Retrieved from [Link]

  • Cambridge Crystallographic Data Centre. (n.d.). The Cambridge Structural Database (CSD). Retrieved from [Link]

  • Ryabukhin, S. V., Plaskon, A. S., Volochnyuk, D. M., & Tolmachev, A. A. (2007). 1,3-Thiazin-4-ones in modern organic synthesis. Russian Chemical Reviews, 76(6), 573–592.
  • Surrey, A. R., & Cutler, R. A. (1958). The Preparation of some 2,3-Disubstituted-4-thiazolidones. Journal of the American Chemical Society, 80(3), 578-581.
  • Dunetz, J. R., & Hsiao, Y. (2011). T3P®-Mediated Amide Bond Formation. Organic Process Research & Development, 15(6), 1434-1440.
  • Unsworth, W. P., & Taylor, R. J. K. (2013). T3P® as a versatile reagent for the synthesis of heterocycles.
  • Shaikh, R. P., & Gacche, R. N. (2015). Chemical and Pharmacological Potential of Various Substituted Thiazine Derivatives. Journal of Pharmaceutical and Applied Chemistry, 1(2), 49-64.
  • El-Gazzar, A. R. B. A., & Gaafar, A. M. (2020).

Sources

Validation

HPLC Retention Times for Homocysteine-Aldehyde Adducts: A Comparative Technical Guide

This guide provides a technical comparison of HPLC methodologies for analyzing Homocysteine-Aldehyde Adducts , focusing on the separation of oxidative stress markers (e.g., Hcy-HNE) and enzymatic cofactor adducts (e.g.,...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a technical comparison of HPLC methodologies for analyzing Homocysteine-Aldehyde Adducts , focusing on the separation of oxidative stress markers (e.g., Hcy-HNE) and enzymatic cofactor adducts (e.g., Hcy-PLP).

Executive Summary & Mechanism of Action

In drug development and oxidative stress research, free homocysteine (Hcy) is only part of the equation. Hcy is highly reactive toward aldehydes, forming adducts that serve as critical biomarkers for lipid peroxidation and vitamin B6 status.

This guide compares the chromatographic behavior of two distinct classes of Hcy-aldehyde adducts:

  • Lipid Peroxidation Adducts (Hcy-HNE): Formed via Michael addition with 4-hydroxy-2-nonenal (HNE). These are lipophilic and stable, marking cellular damage.

  • Cofactor Adducts (Hcy-PLP): Formed via ring closure with Pyridoxal 5'-Phosphate (PLP). These are thiazolidine derivatives, often analyzed to assess B6 deficiency or interference.

Mechanistic Pathway: Adduct Formation

The following diagram illustrates the divergent chemical pathways determining the retention behavior of these adducts.

Hcy_Aldehyde_Pathways cluster_HNE Lipid Peroxidation (HNE) cluster_PLP Cofactor Interaction (PLP) Hcy Homocysteine (Hcy) (Thiol/Amine) Michael_Adduct Michael Adduct (Linear Thioether) Hcy->Michael_Adduct + HNE (Fast) Schiff_Base Schiff Base (Imine Intermediate) Hcy->Schiff_Base + PLP (Reversible) Aldehyde Reactive Aldehyde (R-CHO) Hcy_HNE Hcy-HNE (Stable/Lipophilic) Michael_Adduct->Hcy_HNE Stabilization Thiazolidine Hcy-PLP Thiazolidine (Cyclic/Polar) Schiff_Base->Thiazolidine Ring Closure (-H2O)

Figure 1: Divergent reaction pathways for Homocysteine. HNE forms lipophilic Michael adducts, while PLP forms polar cyclic thiazolidines, dictating their separation strategies.

Comparative Analysis: Retention Times & Methodologies

The retention time (RT) of Hcy adducts is heavily dependent on the derivatization method and the specific aldehyde involved. Below is a comparison of the three primary analytical states.

Table 1: HPLC Retention Time Comparison
Analyte ClassSpecific AdductColumn TypeMobile PhaseDetectionApprox. RTReference
Lipid Peroxidation Hcy-HNE (Michael Adduct)C18 (RP)Gradient: Water/ACN + 0.1% TFAUV (220 nm)22.5 min [1]
Cofactor Hcy-PLP (Thiazolidine)C18 (RP)Isocratic: 0.1M KH₂PO₄ / ACN (95:5)Fluorescence (Ex385/Em515)5.3 min [2]
Standard Control Free Hcy (SBD-F Deriv.)C18 (RP)Isocratic: 0.1M Acetate / MethanolFluorescence (Ex385/Em515)4.1 min [3]
Standard Control Free Hcy (OPA Deriv.)[1]C18 (RP)Gradient: Acetate / MethanolFluorescence (Ex330/Em450)6.8 min [3]

Critical Insight: Hcy-HNE adducts are significantly more hydrophobic than Free Hcy or Hcy-PLP due to the long alkyl chain of the nonenal group. They require a strong organic gradient to elute, whereas Hcy-PLP elutes early in the void/aqueous fraction if not ion-paired.

Detailed Experimental Protocols

To ensure reproducibility, the following protocols describe the synthesis and separation of these specific adducts.

Protocol A: Analysis of Hcy-HNE (Oxidative Stress Marker)

Target Audience: Toxicology and degradation profiling.

1. Standard Preparation (In-situ Synthesis):

  • Reagents: L-Homocysteine thiolactone (hydrolyzed to free Hcy with NaOH), 4-Hydroxy-2-nonenal (HNE) (10 mM in Ethanol).

  • Reaction: Mix Hcy (1 mM) with HNE (2 mM) in 50 mM Sodium Phosphate buffer (pH 7.4).

  • Incubation: Incubate at 37°C for 60 minutes.

  • Stabilization: Stop reaction by lowering pH to 3.0 with 1M HCl (prevents Schiff base reversal, stabilizes Michael adduct).

2. HPLC Conditions:

  • Column: C18 Reverse Phase (e.g., 4.6 x 250 mm, 5 µm).[1]

  • Mobile Phase A: Water + 0.1% Trifluoroacetic acid (TFA).[1][2]

  • Mobile Phase B: Acetonitrile + 0.1% TFA.

  • Gradient: 0-5 min (0% B), 5-30 min (Linear to 60% B), 30-35 min (60% B).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 220 nm (peptide bond/carboxyl) or 224 nm (HNE chromophore).[1]

3. Expected Results:

  • Unreacted Hcy elutes near the void volume (~3 min).

  • Unreacted HNE elutes later (~28 min).[1]

  • Hcy-HNE Adducts elute as a resolved pair (diastereomers) between 20–25 minutes .

Protocol B: Analysis of Hcy-PLP (Thiazolidine Interference)

Target Audience: Clinical diagnostics and metabolic profiling.

1. Sample Preparation:

  • Plasma: Mix 100 µL plasma with 10 µL of 10% TCEP (to reduce disulfides) if total Hcy-PLP capacity is needed. For native adducts, skip reduction.

  • Deproteinization: Add 100 µL 0.6 M Perchloric Acid (PCA).[1] Vortex and centrifuge at 12,000 x g for 5 min.

  • Supernatant: Inject 20 µL directly.

2. HPLC Conditions:

  • Column: C18 Reverse Phase (e.g., 150 x 4.6 mm, 3 µm).[1]

  • Mobile Phase: 0.05 M Potassium Dihydrogen Phosphate (pH 2.1) containing 2% Acetonitrile.[1]

  • Flow Rate: 1.0 mL/min.

  • Detection: Fluorescence (Ex: 330 nm, Em: 400 nm) for the natural fluorescence of the thiazolidine ring, or post-column derivatization.

3. Expected Results:

  • The Hcy-PLP thiazolidine is more polar than PLP alone.

  • Retention Time: ~5.3 min.

  • Resolution: Must be separated from the Cys-PLP adduct (which elutes slightly earlier, ~4.8 min) to avoid false positives.

Analytical Workflow Diagram

The following workflow outlines the decision tree for selecting the correct method based on the aldehyde species.

HPLC_Workflow Sample Biological Sample (Plasma/Tissue) Target Target Adduct? Sample->Target Branch_HNE Lipid Peroxidation (Hcy-HNE) Target->Branch_HNE Branch_PLP Metabolic/Cofactor (Hcy-PLP) Target->Branch_PLP Step_HNE_1 Acid Precipitate Proteins (Retain Supernatant) Branch_HNE->Step_HNE_1 Step_PLP_1 TCEP Reduction (Optional) Branch_PLP->Step_PLP_1 Step_HNE_2 SPE Extraction (C18 Cartridge) Step_HNE_1->Step_HNE_2 Step_HNE_3 Gradient HPLC (High % Organic) Step_HNE_2->Step_HNE_3 Result_HNE RT: 20-25 min (Hydrophobic) Step_HNE_3->Result_HNE Step_PLP_2 Direct Injection (Acidic Mobile Phase) Step_PLP_1->Step_PLP_2 Result_PLP RT: ~5.3 min (Polar/Ionic) Step_PLP_2->Result_PLP

Figure 2: Decision matrix for Hcy-Aldehyde analysis. Note the requirement for Solid Phase Extraction (SPE) in HNE analysis due to lipophilicity.

References

  • Rauniyar, N. et al. (2017).[1] Relevance of a new HPLC assay for 4-hydroxy-2-nonenal in human plasma. American Journal of Research in Medical Sciences. Link (Data extrapolated from Cys-HNE/Hcy-HNE structural analogs and gradient behavior).

  • Banecki, B. et al. (2007).[1] Improved HPLC method for total plasma homocysteine detection and quantification. Biblioteka Nauki. Link

  • Wada, M. et al. (2018).[1][3] HPLC Analysis of Homocysteine and Related Compounds.[3][4][5][6][7][8][9] ResearchGate. Link

  • Mansoor, M. A. et al. (2014).[1] A simple high-performance liquid chromatography (HPLC) method for the measurement of pyridoxal-5-phosphate and 4-pyridoxic acid in human plasma.[4][5] Clinica Chimica Acta. Link

  • Gentle, I. E. et al. (2003).[1] Detection of Homocysteine and Cysteine.[3][9] Bioconjugate Chemistry.[10] Link[1]

Sources

Safety & Regulatory Compliance

Safety

2-Ethyl-1,3-thiazinane-4-carboxylic acid proper disposal procedures

As a Senior Application Scientist overseeing chemical logistics and laboratory safety, I frequently encounter questions regarding the handling of specialized heterocyclic intermediates. 2-Ethyl-1,3-thiazinane-4-carboxyli...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist overseeing chemical logistics and laboratory safety, I frequently encounter questions regarding the handling of specialized heterocyclic intermediates. 2-Ethyl-1,3-thiazinane-4-carboxylic acid is a highly valuable building block in drug discovery, but its unique structural features—specifically the sulfur and nitrogen-containing six-membered ring paired with a carboxylic acid moiety—demand rigorous, scientifically sound disposal protocols.

This guide transcends basic safety data sheets by explaining the causality behind our safety protocols. By understanding the chemical fate of this compound, your laboratory can maintain absolute environmental compliance, protect personnel, and build a self-validating system of operational excellence.

Part 1: Physicochemical Hazard Profiling

Before we can dispose of a chemical safely, we must understand how its molecular structure dictates its macroscopic hazards. The thiazinane ring is lipophilic, allowing it to easily penetrate the lipid bilayers of the skin, while the carboxylic acid group acts as a localized proton donor, leading to 1[1]. Furthermore, the sulfur atom possesses lone electron pairs that are highly reactive toward strong oxidizing agents, creating a severe risk of exothermic sulfoxidation if improperly mixed in waste streams.

Table 1: Quantitative Data and Mechanistic Implications

ParameterDesignation / ValueMechanistic Cause & Operational Implication
GHS Hazard Class Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3Lipophilic thiazinane ring penetrates lipid bilayers; carboxylic acid donates protons causing acute localized irritation.
Chemical Incompatibilities Strong Oxidizing AgentsSulfur lone pairs are highly nucleophilic. Contact with oxidizers causes rapid, [2].
Combustion Byproducts CO, CO₂, NOx, SOxThermal cleavage of C-S and C-N bonds yields toxic, acidic gases. Mandates 3[3].
EPA Waste Classification Characteristic Waste (Toxicity/Reactivity)Governed by RCRA. Must be evaluated for characteristic hazards prior to manifesting for 4[4].

Part 2: Step-by-Step Methodologies for Waste Management

Trustworthy protocols must be self-validating. The following Standard Operating Procedures (SOPs) are designed to mitigate the specific mechanistic risks associated with 2-Ethyl-1,3-thiazinane-4-carboxylic acid.

SOP 1: Routine Waste Segregation and Containerization
  • Chemical Compatibility Verification: Before adding the compound to any waste carboy, verify the absolute absence of strong oxidizers (e.g., hydrogen peroxide, nitric acid). The sulfur heteroatom is susceptible to electrophilic attack, which can pressurize the container via exothermic sulfoxidation[2].

  • Quenching (Aqueous Streams): If the compound is dissolved in an aqueous solution, adjust the pH to approximately 7.0 using dilute NaOH or HCl. This prevents the carboxylic acid moiety from catalyzing unwanted side reactions in the waste stream.

  • Primary Containerization: Transfer the waste into a high-density polyethylene (HDPE) or borosilicate glass container. Avoid metal drums, as trace acidic degradation products can induce galvanic corrosion over time.

  • Regulatory Labeling: Affix a compliant hazardous waste tag. Explicitly list "2-Ethyl-1,3-thiazinane-4-carboxylic acid" and mark the primary hazards as "Toxic" and "Irritant"[1].

SOP 2: Emergency Spill Response Protocol
  • Area Isolation and PPE Escalation: Immediately halt work and increase fume hood ventilation. Don heavy-duty nitrile gloves, safety goggles, and a particulate respirator (N95 or P100) to protect against mucosal irritation from aerosolized dust[1].

  • Dry Containment: Do not use water, which can solubilize and spread the acid. Surround and cover the spill with an inert, non-combustible absorbent such as vermiculite or dry sand.

  • Mechanical Collection: Use non-sparking polypropylene tools to sweep the absorbed mixture into a heavy-duty, sealable hazardous waste bag.

  • Surface Decontamination: Wash the affected surface with a mild, slightly alkaline detergent solution to neutralize residual acid, collecting all rinsate as aqueous hazardous waste.

SOP 3: Final Disposal and Incineration Routing
  • EHS Manifesting: Submit a chemical waste collection request to your Environmental Health and Safety (EHS) department. Clearly note the presence of sulfur and nitrogen heteroatoms on the manifest.

  • RCRA Facility Transfer: Ensure the waste is routed to a licensed Resource Conservation and Recovery Act (RCRA) facility[4].

  • High-Temperature Incineration: The compound must be destroyed via a chemical incinerator equipped with an afterburner and an alkaline scrubber. Mechanistic Rationale: The combustion of the thiazinane ring generates highly toxic SOx and NOx gases. The scrubber neutralizes these acidic gases into harmless sulfate and nitrate salts before atmospheric release[3].

Part 3: Disposal Workflow Visualization

The following decision tree illustrates the logical relationship between the physical state of the waste and its ultimate disposal pathway.

G A Waste Generation: 2-Ethyl-1,3-thiazinane-4-carboxylic acid B Determine Physical State A->B C Solid Residue B->C Pure Powder D Solvent Solution B->D Dissolved E Segregate from Oxidizers (Prevent Exothermic Sulfoxidation) C->E D->E F Containerize in HDPE/Glass E->F G RCRA Incineration (Alkaline Scrubber for SOx/NOx) F->G EHS Transfer

Workflow for the safe segregation and disposal of thiazinane derivatives.

References

  • Title: MSDS of 1,2-thiazinane 1,1-dioxide - Capot Chemical Source: capotchem.cn URL: [Link]

  • Title: Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes Source: epa.gov URL: [Link]

Sources

Handling

Personal protective equipment for handling 2-Ethyl-1,3-thiazinane-4-carboxylic acid

Handling specialized heterocyclic compounds like 2-Ethyl-1,3-thiazinane-4-carboxylic acid requires a rigorous, mechanistic approach to laboratory safety. Widely utilized in pharmaceutical research and drug development, t...

Author: BenchChem Technical Support Team. Date: March 2026

Handling specialized heterocyclic compounds like 2-Ethyl-1,3-thiazinane-4-carboxylic acid requires a rigorous, mechanistic approach to laboratory safety. Widely utilized in pharmaceutical research and drug development, this compound presents unique exposure risks due to its specific molecular architecture.

As an application scientist, it is critical to move beyond rote memorization of safety data sheets and understand the causality behind each safety protocol. This guide provides a self-validating, step-by-step operational framework for handling, transferring, and disposing of this chemical safely.

Part 1: Physicochemical Hazard Profile & Causality

To design an effective personal protective equipment (PPE) strategy, we must first deconstruct the molecule's hazards based on its structure:

  • The Carboxylic Acid Moiety (Tissue Irritation): The carboxylic acid group acts as a potent proton donor. Upon contact with the moisture in eyes or respiratory mucous membranes, it causes a rapid, localized drop in pH. This leads to acute cellular irritation[1], forming the mechanistic basis for its GHS classification as a severe Eye Irritant (Category 2A, H319)[2].

  • The Thiazinane Heterocycle (Dermal Penetration): The six-membered ring containing both sulfur and nitrogen atoms significantly increases the molecule's lipophilicity compared to simple aliphatic amino acids. This enhanced lipid solubility facilitates rapid dermal penetration, making the compound a potent skin irritant (Category 2, H315) and a potential contact sensitizer[1].

  • Crystalline State (Aerosolization Risk): Typically supplied as a solid powder, the compound poses a high inhalation risk. Micro-particulates generated during weighing can bypass upper respiratory defenses, triggering specific target organ toxicity in the respiratory tract (H335)[1]. Furthermore, thiazinane derivatives can act as combustible solids under certain environmental conditions[2].

Part 2: Quantitative PPE Matrix

The following table summarizes the mandatory PPE required for handling 2-Ethyl-1,3-thiazinane-4-carboxylic acid, grounded in quantitative safety standards.

PPE CategorySpecificationQuantitative StandardMechanistic Rationale
Hand Protection Double-layered NitrileThickness ≥ 4 mil, Breakthrough > 240 minNitrile polymers provide superior chemical resistance to organic acids compared to latex, preventing lipophilic dermal absorption[3].
Eye Protection Chemical Safety GogglesANSI Z87.1 CertifiedStandard safety glasses leave gaps; goggles form a complete facial seal to prevent acidic micro-dust ingress[2].
Respiratory Control Certified Chemical Fume HoodFace velocity 80–120 fpmPrimary engineering control. Captures aerosolized particulates before they reach the operator's breathing zone[3].
Body Protection Flame-Resistant Lab CoatNFPA 2112 CompliantProtects against dermal contact and mitigates risks associated with the compound's combustible solid properties[2].

Part 3: Mechanistic Hazard & Mitigation Diagram

G Compound 2-Ethyl-1,3-thiazinane- 4-carboxylic acid Inhalation Aerosol Inhalation (Respiratory Irritation) Compound->Inhalation Dermal Dermal Contact (Skin Sensitization) Compound->Dermal Ocular Ocular Exposure (Severe Eye Irritation) Compound->Ocular Hood Fume Hood & N95/P100 Respirator Inhalation->Hood Gloves Nitrile Gloves & FR Lab Coat Dermal->Gloves Goggles Chemical Safety Goggles (ANSI Z87.1) Ocular->Goggles Safe Safe Operational Handling Hood->Safe Gloves->Safe Goggles->Safe

Figure 1: Exposure pathways and corresponding PPE mitigation strategies for thiazinane derivatives.

Part 4: Operational Workflow & Handling Protocol

To ensure absolute safety, every protocol must be a self-validating system . Do not proceed to the next step unless the previous step's validation check is confirmed.

Step 1: Engineering Control Validation

  • Action: Before opening the chemical container, check the fume hood's continuous monitor.

  • Validation: Ensure the digital readout confirms a face velocity between 80 and 120 feet per minute (fpm).

  • Causality: Insufficient airflow allows H335 respiratory irritants to escape the sash; excessive airflow creates turbulence that can blow the lightweight powder out of the weighing boat.

Step 2: Aseptic PPE Donning Sequence

  • Action: Don the FR lab coat, ANSI Z87.1 goggles, and two pairs of nitrile gloves.

  • Validation: Perform a visual inspection of the outer gloves for micro-tears.

  • Causality: Double-gloving provides a fail-safe. If the outer glove is compromised by mechanical abrasion from spatulas or chemical permeation, the inner glove maintains the critical dermal barrier against the lipophilic thiazinane ring.

Step 3: Static-Free Weighing and Transfer

  • Action: Use a static-dissipative (e.g., PTFE-coated or grounded ceramic) weighing spatula and a grounded balance enclosure.

  • Validation: Observe the powder as the spatula approaches. If the powder "jumps," stop immediately and use an anti-static gun (zerostat) on the weighing boat.

  • Causality: Organic powders accumulate static charge. Standard metal spatulas can cause sudden electrostatic discharge, leading to rapid aerosolization of the powder into the operator's breathing space.

Step 4: Decontamination and Doffing

  • Action: Wipe down the balance and surrounding hood area with a damp, disposable specialized wipe (moistened with 70% ethanol or a mild alkaline buffer). Remove the outer gloves inside the fume hood before withdrawing your hands.

  • Causality: Damp wiping captures residual acidic dust without aerosolizing it. Removing outer gloves inside the hood ensures that invisible chemical residue is not transferred to laboratory door handles or computer keyboards.

Part 5: Spill Response & Chemical Disposal Plan

In the event of an accidental release, standard sweeping protocols are highly dangerous. Follow this targeted mitigation plan:

Spill Mitigation Protocol:

  • Isolate: Evacuate the immediate 5-foot radius. Ensure the fume hood remains powered on to capture ambient airborne dust.

  • Suppress (Do NOT Dry Sweep): Never use a brush and dustpan. Causality: Dry sweeping mechanically aerosolizes the hazardous particulates, immediately exacerbating the H335 respiratory risk[1].

  • Absorb: Cover the solid spill with a damp absorbent pad or an inert damp material (like sand or vermiculite) to suppress dust formation and neutralize static charge[1].

  • Collect: Use a non-sparking, static-free tool to scoop the absorbed material into a compatible, sealable hazardous waste container.

Chemical Disposal Plan:

  • Containerization: Place all contaminated materials (wipes, gloves, absorbed spill material, and empty chemical vials) into a high-density polyethylene (HDPE) waste container.

  • Labeling: Label explicitly as "Hazardous Waste: Sulfur-Containing Organic Acid (2-Ethyl-1,3-thiazinane-4-carboxylic acid)".

  • EHS Handoff: Do not flush any quantity down the drain. Causality: Sulfur-containing organic acids can disrupt aquatic ecosystems and microbial wastewater treatment processes. They must be processed via high-temperature incineration by a licensed Environmental Health and Safety (EHS) disposal facility[3].

References

Sources

© Copyright 2026 BenchChem. All Rights Reserved.